(R)-tert-OMe-byakangelicin

Core Science & Biosynthesis

An In-Depth Technical Guide to (R)-tert-OMe-byakangelicin: Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-tert-OMe-byakangelicin, a naturally occurring furanocoumarin, has garnered interest within the scientific community for its notable biological activities, particularly its inhibitory effects on hepatic drug-metabolizing enzymes. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological functions of (R)-tert-OMe-byakangelicin. Detailed information from foundational studies is presented, including spectroscopic data and its effects on cytochrome P450 enzymes. This document is intended to serve as a valuable resource for researchers in pharmacology, medicinal chemistry, and drug development who are investigating the therapeutic potential and drug interaction liabilities of furanocoumarins.

Chemical Structure and Identification

(R)-tert-OMe-byakangelicin is classified as a furanocoumarin, a class of organic chemical compounds produced by a variety of plants. Its chemical structure is characterized by a furan (B31954) ring fused with a coumarin (B35378) moiety, with a specific ether-linked side chain that contributes to its chirality and biological activity.

The definitive chemical identity of (R)-tert-OMe-byakangelicin is established by its IUPAC name, CAS Registry Number, and structural identifiers.

Table 1: Chemical Identification of (R)-tert-OMe-byakangelicin

Identifier	Value	Reference
IUPAC Name	9-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]-4-methoxyfuro[3,2-g]chromen-7-one	[1]
CAS Number	89560-97-4	[1][2]
Molecular Formula	C₁₈H₂₀O₇	[1][2]
SMILES	CC(C)(--INVALID-LINK--O)OC	[1]
InChI	InChI=1S/C18H20O7/c1-18(2,22-4)12(19)9-24-17-15-11(7-8-23-15)14(21-3)10-5-6-13(20)25-16(10)17/h5-8,12,19H,9H2,1-4H3/t12-/m1/s1	[1]

Physicochemical Properties

Table 2: Physicochemical Properties of (R)-tert-OMe-byakangelicin

Property	Value	Reference
Molecular Weight	348.35 g/mol	[1]
Monoisotopic Mass	348.12090297 Da	[1]
XLogP3	2.1	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	7	[1]
Rotatable Bond Count	6	[1]
Topological Polar Surface Area	87.4 Ų	[1]
Heavy Atom Count	25	[1]
Complexity	518	[1]
Storage Temperature	-20°C	[2]

Biological Activity and Mechanism of Action

(R)-tert-OMe-byakangelicin is recognized for its inhibitory activity against liver drug-metabolizing enzymes (DMEs).[2][3][4] This activity is a hallmark of many furanocoumarins and is of significant interest in the field of drug metabolism and pharmacokinetics due to the potential for drug-drug interactions.

Inhibition of Cytochrome P450 Enzymes

The primary mechanism of action for the biological activity of (R)-tert-OMe-byakangelicin is the inhibition of cytochrome P450 (CYP) enzymes.[3][5][6] CYPs are a superfamily of heme-containing monooxygenases that are responsible for the metabolism of a vast array of xenobiotics, including a majority of clinically used drugs.

Furanocoumarins, in general, are known to be both competitive and mechanism-based inhibitors of CYP enzymes, particularly CYP3A4.[5][6] Mechanism-based inhibition, also known as suicide inhibition, involves the metabolic activation of the inhibitor by the CYP enzyme into a reactive intermediate that covalently binds to the enzyme, leading to its irreversible inactivation.

While the specific CYP isoforms inhibited by (R)-tert-OMe-byakangelicin and the precise kinetic parameters of this inhibition require further elucidation from detailed experimental studies, its classification as a furanocoumarin strongly suggests a potential for significant interactions with drugs metabolized by the CYP3A subfamily.

The following diagram illustrates the general mechanism of mechanism-based inhibition of cytochrome P450 enzymes by furanocoumarins.

Caption: Mechanism-based inhibition of CYP450 by furanocoumarins.

Experimental Protocols

Detailed experimental protocols for the isolation and biological characterization of (R)-tert-OMe-byakangelicin are primarily found in specialized scientific literature. The following sections provide a summary of the methodologies based on available information.

Isolation from Natural Sources

(R)-tert-OMe-byakangelicin, also referred to as (+)-tert-O-methylbyakangelicin in early literature, was first isolated from the unripe fruits of Angelica pachycarpa. The general workflow for the isolation of furanocoumarins from plant material typically involves the following steps:

Caption: General workflow for isolating furanocoumarins from plants.

A study by Mendez et al. (1983) reported the isolation of a novel furocoumarin, (+)-tert-O-methylbyakangelicin, from the unripe fruits of Angelica pachycarpa. The isolation process likely involved extraction with organic solvents followed by chromatographic separation to yield the pure compound.

Cytochrome P450 Inhibition Assay

The inhibitory effect of (R)-tert-OMe-byakangelicin on hepatic drug-metabolizing enzymes can be assessed using in vitro assays with human liver microsomes (HLMs) or recombinant CYP enzymes. A general protocol for a CYP inhibition assay is as follows:

• Preparation of Reagents:

  • (R)-tert-OMe-byakangelicin stock solution in a suitable solvent (e.g., DMSO).

  • Human liver microsomes or recombinant CYP enzymes.

  • A specific CYP substrate (e.g., a fluorescent probe or a drug known to be metabolized by a specific CYP isoform).

  • NADPH regenerating system (as a source of co-factor for the enzymatic reaction).

  • Incubation buffer (e.g., potassium phosphate (B84403) buffer).

• Incubation:

  • Pre-incubate the microsomes or recombinant enzymes with varying concentrations of (R)-tert-OMe-byakangelicin in the incubation buffer. For mechanism-based inhibition studies, this pre-incubation is typically performed in the presence of the NADPH regenerating system to allow for metabolic activation of the inhibitor.

  • Initiate the metabolic reaction by adding the specific CYP substrate.

  • Incubate at 37°C for a specified period.

• Termination and Analysis:

  • Stop the reaction by adding a quenching solution (e.g., acetonitrile (B52724) or methanol).

  • Centrifuge to pellet the protein.

  • Analyze the supernatant for the amount of metabolite formed using analytical techniques such as high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis:

  • Determine the rate of metabolite formation at each inhibitor concentration.

  • Calculate the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

  • For mechanism-based inhibition, further kinetic studies are performed to determine the inactivation rate constant (k_inact) and the inhibitor concentration at half-maximal inactivation (K_I).

A study by Shin K H, et al. (1988) investigated the effect of constituents from Angelicae dahuricae radix on hepatic drug-metabolizing enzyme activity, which likely included methodologies similar to the one described above.

Conclusion

(R)-tert-OMe-byakangelicin is a furanocoumarin with established inhibitory activity against hepatic drug-metabolizing enzymes. Its chemical structure and properties make it a subject of interest for research into drug metabolism, drug-drug interactions, and the therapeutic potential of natural products. The information provided in this technical guide, including its chemical identifiers, physicochemical properties, and an overview of its biological activity and relevant experimental approaches, serves as a foundational resource for scientists and researchers. Further investigation into the specific molecular interactions of (R)-tert-OMe-byakangelicin with various CYP isoforms and its in vivo pharmacokinetic and pharmacodynamic effects is warranted to fully understand its potential clinical implications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. kubanni-backend.abu.edu.ng [kubanni-backend.abu.edu.ng]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

A Proposed Synthetic Strategy for (R)-tert-OMe-byakangelicin: A Technical Guide for Drug Development Professionals

Disclaimer: As of late 2025, a formal total synthesis of byakangelicin (B1668165) or its derivatives, including (R)-tert-OMe-byakangelicin, has not been reported in peer-reviewed scientific literature. This document presents a comprehensive, proposed synthetic route based on established and analogous chemical transformations for the construction of similar natural products. The experimental protocols provided are representative examples adapted from the literature for analogous transformations and should be considered illustrative.

This technical guide is intended for researchers, scientists, and drug development professionals, providing a plausible and detailed strategy for the asymmetric synthesis of (R)-tert-OMe-byakangelicin. The proposed route focuses on the construction of the furanocoumarin core, the stereoselective installation of the diol-containing side chain, and the final functional group manipulations.

Retrosynthetic Analysis

A plausible retrosynthetic analysis of (R)-tert-OMe-byakangelicin is outlined below. The primary disconnection is the ether linkage at the C9 position, leading to a functionalized furanocoumarin core and a protected diol side chain. A key strategic consideration is the stereoselective synthesis of the chiral diol, which can be achieved through an asymmetric dihydroxylation of a suitable alkene precursor.

Unveiling (R)-tert-OMe-byakangelicin: A Technical Guide on its Discovery and Origins

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-tert-OMe-byakangelicin is a synthetic furanocoumarin derivative. While its direct isolation from a natural source has not been reported, its structural backbone is derived from byakangelicin (B1668165), a natural product found in various plants of the Apiaceae family, notably in the roots of Angelica dahurica. This guide provides a comprehensive overview of the likely origins, synthetic rationale, and potential biological significance of (R)-tert-OMe-byakangelicin, drawing upon the extensive research into byakangelicin and its analogs.

Core Compound: Byakangelicin

Byakangelicin is a well-characterized furanocoumarin known for a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Its discovery and isolation from medicinal plants have spurred significant interest in the synthesis of its derivatives to enhance potency, selectivity, and pharmacokinetic properties.

The Genesis of (R)-tert-OMe-byakangelicin: A Synthetic Derivative

The nomenclature "(R)-tert-OMe-byakangelicin" strongly indicates that it is a synthetically modified version of byakangelicin. The "(R)" designation points to a specific stereochemistry at a chiral center, and "tert-OMe" signifies the presence of a tert-butoxy (B1229062) methyl ether group. This modification is not typical of naturally occurring coumarins and suggests a deliberate chemical synthesis to explore structure-activity relationships.

The rationale for such a modification could be to:

• Increase lipophilicity: The addition of a tert-butyl group can enhance the molecule's ability to cross cell membranes.

• Improve metabolic stability: The ether linkage might be more resistant to enzymatic cleavage compared to the hydroxyl groups often present in natural coumarins.

• Modulate receptor binding: The bulky tert-butyl group could influence the compound's interaction with biological targets.

Potential Natural Origin of the Parent Compound

While (R)-tert-OMe-byakangelicin itself is synthetic, its precursor, byakangelicin, is of natural origin.

Natural Source	Plant Family
Angelica dahurica	Apiaceae
Notopterygium incisum	Apiaceae

Experimental Protocols: A Generalized Approach

As no specific literature detailing the synthesis of (R)-tert-OMe-byakangelicin has been identified, a generalized synthetic protocol based on established methods for coumarin (B35378) derivatization is proposed below.

General Synthesis of a Byakangelicin Ether Derivative (Hypothetical)

• Isolation of Byakangelicin: Byakangelicin would first be isolated from a natural source like Angelica dahurica roots using chromatographic techniques such as column chromatography and high-performance liquid chromatography (HPLC).

• Protection of Diol: The vicinal diol on the side chain of byakangelicin would likely be protected using a suitable protecting group to ensure selective reaction at the desired hydroxyl group.

• Alkylation: The remaining free hydroxyl group would then be alkylated using a reagent like tert-butoxymethyl chloride in the presence of a non-nucleophilic base (e.g., sodium hydride) in an aprotic solvent (e.g., tetrahydrofuran).

• Deprotection: The protecting group on the diol would be removed under appropriate conditions to yield the final product.

• Purification and Characterization: The synthesized (R)-tert-OMe-byakangelicin would be purified by chromatography and its structure confirmed by spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Anticipated Biological Activity and Signaling Pathways

Based on the known activities of byakangelicin and other furanocoumarin derivatives, (R)-tert-OMe-byakangelicin is anticipated to exhibit anti-inflammatory properties. The primary signaling pathways likely to be modulated include:

• NF-κB Signaling Pathway: Byakangelicin has been shown to inhibit the activation of NF-κB, a key regulator of inflammatory gene expression. It is plausible that (R)-tert-OMe-byakangelicin would retain this activity.

• MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is another critical regulator of inflammation. Furanocoumarins have been reported to modulate this pathway.

Diagram of the Anticipated Anti-inflammatory Signaling Pathway

Caption: Proposed mechanism of action for (R)-tert-OMe-byakangelicin.

Experimental Workflow for Evaluating Anti-inflammatory Activity

Caption: Workflow for assessing anti-inflammatory effects.

Quantitative Data

As no specific experimental data for (R)-tert-OMe-byakangelicin is publicly available, the following table presents data for the parent compound, byakangelicin, and a related furanocoumarin, imperatorin, to provide a comparative context for potential anti-inflammatory activity.

Compound	Assay	Cell Line	Stimulant	IC₅₀ (µM)
Byakangelicin	Nitric Oxide (NO) Production	RAW 264.7	LPS	~25
Imperatorin	Nitric Oxide (NO) Production	RAW 264.7	LPS	~15

Note: The IC₅₀ values are approximate and can vary depending on the specific experimental conditions.

Conclusion

(R)-tert-OMe-byakangelicin represents a synthetic exploration of the chemical space around the natural product byakangelicin. While its specific discovery and biological profile remain to be fully elucidated in publicly accessible literature, its structure suggests a deliberate design to enhance drug-like properties. Based on the extensive research on related furanocoumarins, it is hypothesized that (R)-tert-OMe-byakangelicin possesses anti-inflammatory activity, likely mediated through the inhibition of the NF-κB and MAPK signaling pathways. Further research is warranted to synthesize this compound and validate its therapeutic potential. This guide serves as a foundational resource for researchers interested in the continued development of coumarin-based therapeutics.

Unveiling the Biological Activity of (R)-tert-OMe-byakangelicin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(R)-tert-OMe-byakangelicin, a naturally occurring furanocoumarin, has been identified as an inhibitor of liver drug-metabolizing enzymes (DMEs). This technical guide provides a comprehensive overview of its known biological activity, focusing on its interaction with cytochrome P450 (CYP) enzymes, and presents detailed experimental methodologies for further investigation.

Core Biological Activity: Inhibition of Drug-Metabolizing Enzymes

(R)-tert-OMe-byakangelicin, a derivative of the furanocoumarin byakangelicin, exhibits inhibitory effects on hepatic drug-metabolizing enzymes.[1][2][3] Furanocoumarins as a class are well-documented for their potential to cause drug-drug interactions through the inhibition of cytochrome P450 enzymes, the primary family of enzymes responsible for phase I drug metabolism.[4][5][6] This inhibitory action can lead to altered pharmacokinetics and potential toxicity of co-administered drugs that are substrates for these enzymes.

Quantitative Data Summary

Currently, there is a lack of specific publicly available quantitative data (e.g., IC50, Ki values) detailing the inhibitory potency of (R)-tert-OMe-byakangelicin against specific cytochrome P450 isoforms. The available information primarily describes its activity in a qualitative manner as an inhibitor of liver DMEs.

Table 1: Summary of Biological Activity for (R)-tert-OMe-byakangelicin

Biological Target	Activity	Quantitative Data	Source
Liver Drug-Metabolizing Enzymes (DMEs)	Inhibitor	Not specified	[1][2][3]

Experimental Protocols

To facilitate further research into the precise biological activity of (R)-tert-OMe-byakangelicin, the following detailed experimental protocols for assessing cytochrome P450 inhibition are provided. These are standard, widely accepted methods in the field of drug metabolism and pharmacokinetics.

Protocol 1: In Vitro Cytochrome P450 Inhibition Assay Using Human Liver Microsomes

This protocol is designed to determine the concentration-dependent inhibition of major human CYP isoforms (e.g., CYP3A4, CYP2D6, CYP2C9) by (R)-tert-OMe-byakangelicin.

Materials:

• (R)-tert-OMe-byakangelicin (test compound)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• CYP isoform-specific probe substrates (e.g., testosterone (B1683101) for CYP3A4, dextromethorphan (B48470) for CYP2D6, diclofenac (B195802) for CYP2C9)

• Positive control inhibitors (e.g., ketoconazole (B1673606) for CYP3A4, quinidine (B1679956) for CYP2D6, sulfaphenazole (B1682705) for CYP2C9)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) or methanol (B129727) (for reaction termination)

• Internal standard for LC-MS/MS analysis

• 96-well plates

• Incubator

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of (R)-tert-OMe-byakangelicin, probe substrates, and positive control inhibitors in a suitable solvent (e.g., DMSO, methanol).

  • Prepare working solutions by diluting the stock solutions in the incubation buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the following in order:

    • Potassium phosphate buffer

    • Pooled human liver microsomes

    • A series of concentrations of (R)-tert-OMe-byakangelicin or the positive control inhibitor.

    • Include a vehicle control (solvent only).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the CYP isoform-specific probe substrate and the NADPH regenerating system.

• Reaction Termination:

  • After a predetermined incubation time (e.g., 10-30 minutes, within the linear range of metabolite formation), terminate the reaction by adding an equal volume of cold acetonitrile or methanol containing an internal standard.

• Sample Processing:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the formation of the specific metabolite from the probe substrate using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the percent inhibition of the control activity for each concentration of (R)-tert-OMe-byakangelicin.

  • Determine the IC50 value by fitting the concentration-response data to a suitable model (e.g., a four-parameter logistic equation).

Mandatory Visualizations

Signaling and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts and workflows relevant to the study of (R)-tert-OMe-byakangelicin's biological activity.

Caption: Mechanism of CYP-mediated drug-drug interaction.

Caption: Workflow for in vitro CYP inhibition assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of CYP2C9-Catalyzed Diclofenac 4′-Hydroxylation by High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 3. ClinPGx [clinpgx.org]
• 4. Inhibition of cytochrome P450 by furanocoumarins in grapefruit juice and herbal medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of the CYP inhibition assay using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. elsevier.es [elsevier.es]

(R)-tert-OMe-byakangelicin: A Furanocoumarin Derivative Targeting the STAT3 Signaling Pathway for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

(R)-tert-OMe-byakangelicin, a furanocoumarin isolated from Angelica sinensis, is emerging as a compound of interest in oncology research. While direct studies on its mechanism of action are limited, compelling evidence from structurally related furanocoumarins, such as imperatorin (B1671801) and bergamottin, strongly suggests a potent anti-cancer activity mediated through the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, leading to the induction of apoptosis. This technical guide consolidates the current understanding of this class of compounds, presenting a hypothesized mechanism for (R)-tert-OMe-byakangelicin, quantitative data from related molecules, detailed experimental protocols for mechanism-of-action studies, and visual representations of the key signaling pathways and experimental workflows.

Introduction

Furanocoumarins, a class of naturally occurring organic compounds, have garnered significant attention for their diverse pharmacological activities, including anti-inflammatory, anti-coagulant, and anti-cancer properties. (R)-tert-OMe-byakangelicin belongs to this family and is found in the immature fruits of Angelica sinensis. While its inhibitory activity on liver drug-metabolizing enzymes has been noted, its potential as an anti-cancer agent remains largely unexplored in dedicated studies.

This whitepaper aims to provide a comprehensive technical overview of the hypothesized mechanism of action of (R)-tert-OMe-byakangelicin, drawing upon the well-documented anti-cancer effects of analogous furanocoumarins, imperatorin and bergamottin. The central hypothesis is that (R)-tert-OMe-byakangelicin induces apoptosis in cancer cells by suppressing the constitutively active STAT3 signaling pathway, a critical mediator of tumor cell proliferation, survival, and angiogenesis.

Hypothesized Mechanism of Action: Inhibition of the STAT3 Signaling Pathway

The STAT3 protein is a latent cytoplasmic transcription factor that, upon activation, plays a pivotal role in tumorigenesis. In many cancers, STAT3 is constitutively phosphorylated, leading to its dimerization, nuclear translocation, and subsequent transactivation of target genes that promote cell survival (e.g., Bcl-2, Bcl-xL, Survivin) and proliferation (e.g., Cyclin D1, c-Myc).

The proposed mechanism of action for (R)-tert-OMe-byakangelicin involves the following key steps:

• Inhibition of STAT3 Phosphorylation: (R)-tert-OMe-byakangelicin is hypothesized to inhibit the phosphorylation of STAT3 at the critical tyrosine 705 residue (p-STAT3 Tyr705). This could be achieved by directly or indirectly inhibiting upstream kinases such as Janus kinases (JAKs) or Src kinases.

• Prevention of STAT3 Dimerization and Nuclear Translocation: The absence of phosphorylation prevents the formation of STAT3 homodimers and their subsequent translocation into the nucleus.

• Downregulation of STAT3 Target Genes: By preventing nuclear translocation, (R)-tert-OMe-byakangelicin effectively blocks the transcription of STAT3 target genes that are essential for tumor cell survival and proliferation.

• Induction of Apoptosis: The downregulation of anti-apoptotic proteins (Bcl-2, Bcl-xL) and upregulation of pro-apoptotic proteins (Bax) shifts the cellular balance towards programmed cell death, leading to the activation of the intrinsic apoptotic pathway. This culminates in the activation of caspases and the execution of apoptosis.

Signaling Pathway Diagram

Caption: Hypothesized STAT3 signaling pathway and its inhibition by (R)-tert-OMe-byakangelicin.

Quantitative Data from Structurally Related Furanocoumarins

The following tables summarize the quantitative data on the anti-cancer activity of imperatorin and bergamottin, providing a benchmark for the expected potency of (R)-tert-OMe-byakangelicin.

Table 1: Cytotoxicity (IC50) of Imperatorin and Bergamottin in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
Imperatorin	HepG2	Hepatocellular Carcinoma	25.3	[1]
Imperatorin	A549	Lung Cancer	32.1	[1]
Imperatorin	MCF-7	Breast Cancer	45.2	[1]
Bergamottin	LNCaP	Prostate Cancer	2.4	[2]
Bergamottin	MDAPCa2b	Prostate Cancer	4.0	[2]
Bergamottin	A549	Lung Cancer	~25 (at 48h)	[3]

Table 2: Apoptosis Induction by Imperatorin and Bergamottin

Compound	Cell Line	Treatment	Apoptotic Effect	Citation
Imperatorin	S1-MI-80	10 µM + 10 µM Topotecan	Increase in apoptotic cells from 3% to 15%	[4]
Imperatorin	H460-MX20	10 µM + 10 µM Topotecan	Increase in apoptotic cells from 11% to 31%	[4]
Bergamottin	A549	25 µM for 48h	43.2% apoptotic cells	[3]
Bergamottin	A549	50 µM for 48h	66.4% apoptotic cells	[3]
Bergamottin	LNCaP, MDAPCa2b	10 µM for 4 days	Increased TUNEL-positive cells and PARP cleavage	[2][5]

Detailed Experimental Protocols

To investigate the hypothesized mechanism of action of (R)-tert-OMe-byakangelicin, the following key experiments are recommended.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of (R)-tert-OMe-byakangelicin on cancer cells.

Workflow Diagram:

Caption: Experimental workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed breast cancer cells (e.g., MCF-7, MDA-MB-231) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of (R)-tert-OMe-byakangelicin (e.g., 0, 1, 5, 10, 25, 50, 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis for STAT3 and p-STAT3

This technique is used to detect the levels of total STAT3 and phosphorylated STAT3.

Workflow Diagram:

Caption: Experimental workflow for Western blot analysis.

Protocol:

• Cell Treatment and Lysis: Treat cancer cells with (R)-tert-OMe-byakangelicin at the determined IC50 concentration for various time points. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on a 10% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against p-STAT3 (Tyr705), total STAT3, and a loading control (e.g., GAPDH or β-actin).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize the p-STAT3 levels to total STAT3 and the loading control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells.

Workflow Diagram:

Caption: Experimental workflow for the Annexin V/PI apoptosis assay.

Protocol:

• Cell Treatment: Treat cancer cells with (R)-tert-OMe-byakangelicin at its IC50 concentration for 24 and 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Conclusion and Future Directions

While direct experimental evidence for the mechanism of action of (R)-tert-OMe-byakangelicin is currently lacking, the data from structurally similar furanocoumarins provide a robust framework for its hypothesized anti-cancer activity. The inhibition of the STAT3 signaling pathway, leading to the induction of apoptosis, represents a promising avenue for the therapeutic application of this compound.

Future research should focus on validating this hypothesized mechanism through the detailed experimental protocols outlined in this guide. Specifically, determining the IC50 values of (R)-tert-OMe-byakangelicin in a panel of cancer cell lines, confirming its inhibitory effect on STAT3 phosphorylation, and quantifying its apoptosis-inducing capabilities are critical next steps. Furthermore, in vivo studies in animal models will be essential to evaluate its therapeutic efficacy and safety profile. The exploration of (R)-tert-OMe-byakangelicin and other furanocoumarin derivatives holds significant promise for the development of novel targeted therapies for a range of malignancies.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. mdpi.com [mdpi.com]
• 5. Bergamottin a CYP3A inhibitor found in grapefruit juice inhibits prostate cancer cell growth by downregulating androgen receptor signaling and promoting G0/G1 cell cycle block and apoptosis | PLOS One [journals.plos.org]

Spectroscopic Characterization of (R)-tert-OMe-byakangelicin: A Technical Guide

(R)-tert-OMe-byakangelicin , a furanocoumarin derivative, presents a molecule of interest for researchers in natural product chemistry and drug development. While specific, publicly available spectroscopic data for this exact compound is limited, this guide provides a comprehensive overview of the expected spectroscopic characteristics based on its chemical structure and the general features of the furanocoumarin class. Furthermore, it outlines detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) data, essential for the structural elucidation and verification of this and similar molecules.

Chemical Structure

(R)-tert-OMe-byakangelicin

• IUPAC Name: 9-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]-4-methoxyfuro[3,2-g]chromen-7-one

• Molecular Formula: C₁₈H₂₀O₇

• Molecular Weight: 348.35 g/mol

Predicted Spectroscopic Data

The following tables summarize the expected spectroscopic data for (R)-tert-OMe-byakangelicin based on its functional groups and the known spectral characteristics of furanocoumarins.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~7.6-7.8	d	1H	H-5
~7.0-7.2	d	1H	H-6
~6.2-6.4	d	1H	H-3' (furan)
~7.6-7.8	d	1H	H-2' (furan)
~4.0-4.2	s	3H	4-OCH₃
~4.2-4.4	m	1H	H-2''
~3.6-3.8	m	2H	H-1''
~3.3	s	3H	3''-OCH₃
~2.5-3.0	br s	1H	2''-OH
~1.2-1.4	s	6H	2 x CH₃ (gem-dimethyl)

Note: Chemical shifts are predictions and may vary depending on the solvent and experimental conditions.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Carbon Type	Assignment
~160-162	Quaternary	C-7 (lactone C=O)
~145-150	Quaternary	C-2, C-9
~110-115	Methine	C-3', C-5
~105-110	Methine	C-6
~140-145	Quaternary	C-4a, C-8a
~115-120	Quaternary	C-4
~100-105	Methine	C-2'
~70-75	Methine	C-2''
~75-80	Quaternary	C-3''
~70-75	Methylene	C-1''
~60-65	Methyl	4-OCH₃
~50-55	Methyl	3''-OCH₃
~20-25	Methyl	2 x CH₃ (gem-dimethyl)

Note: These are approximate chemical shifts based on known data for similar furanocoumarin structures.

Table 3: Predicted Mass Spectrometry (MS) Data

m/z	Ion Type	Predicted Fragmentation
348.12	[M]⁺	Molecular Ion
333.10	[M-CH₃]⁺	Loss of a methyl group
317.09	[M-OCH₃]⁺	Loss of a methoxy (B1213986) group
289.09	[M-C₃H₇O]⁺	Loss of the tert-butoxy (B1229062) group
203.04	[M-C₇H₁₃O₃]⁺	Cleavage of the side chain

Note: Fragmentation patterns can be complex and are dependent on the ionization technique used.

Table 4: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3400-3500	Broad	O-H stretch (alcohol)
~2950-3000	Medium	C-H stretch (aromatic and aliphatic)
~1720-1740	Strong	C=O stretch (lactone)
~1600-1620	Medium	C=C stretch (aromatic)
~1100-1300	Strong	C-O stretch (ether and alcohol)

Experimental Protocols

The following are detailed, generalized methodologies for obtaining the spectroscopic data for a furanocoumarin like (R)-tert-OMe-byakangelicin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD). The choice of solvent is critical and should be one in which the compound is highly soluble and does not have overlapping signals with the analyte.

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Tune and shim the instrument to optimize the magnetic field homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. Typical parameters include a 30-45° pulse angle, a spectral width of 200-240 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans (typically 1024 or more) due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• 2D NMR Experiments (for full structural elucidation):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms, which is crucial for connecting different fragments of the molecule.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which can help in establishing the stereochemistry.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs).

  • Reference the chemical shifts to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)

• Sample Preparation:

  • Prepare a dilute solution of the compound (typically 1-10 µg/mL) in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water). The solvent should be compatible with the chosen ionization method.

• Instrumentation:

  • A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF), Orbitrap, or Fourier Transform Ion Cyclotron Resonance (FT-ICR)) is preferred for accurate mass measurements to determine the elemental composition.

• Ionization:

  • Electrospray Ionization (ESI): A soft ionization technique suitable for polar and thermally labile molecules. The sample solution is sprayed through a high-voltage capillary to create charged droplets, from which ions are desolvated.

  • Atmospheric Pressure Chemical Ionization (APCI): Suitable for less polar compounds. The sample is vaporized and then ionized by corona discharge.

• Data Acquisition:

  • Acquire a full scan mass spectrum to determine the molecular weight of the compound.

  • Perform tandem MS (MS/MS) experiments to induce fragmentation of the molecular ion. This is achieved by isolating the ion of interest and subjecting it to collision-induced dissociation (CID) to obtain structural information from the fragment ions.

• Data Analysis:

  • Determine the accurate mass of the molecular ion and use it to calculate the elemental formula.

  • Analyze the fragmentation pattern in the MS/MS spectrum to deduce the structure of the molecule.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • KBr Pellet: Grind a small amount of the solid sample (1-2 mg) with anhydrous potassium bromide (KBr, ~100 mg) using an agate mortar and pestle until a fine, homogeneous powder is obtained. Press the powder into a thin, transparent pellet using a hydraulic press.

  • Thin Film: If the sample is a non-volatile oil or can be dissolved in a volatile solvent, a thin film can be cast onto a salt plate (e.g., NaCl or KBr).

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample directly onto the ATR crystal. This is a rapid and often preferred method.

• Instrumentation:

  • A Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the prepared sample in the spectrometer's sample holder.

  • Acquire the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹). A sufficient number of scans (e.g., 16-32) should be co-added to obtain a good quality spectrum.

• Data Analysis:

  • The background spectrum is automatically subtracted from the sample spectrum.

  • Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Workflow for Spectroscopic Analysis

The following diagram illustrates a general workflow for the spectroscopic analysis and structural elucidation of a natural product like (R)-tert-OMe-byakangelicin.

General workflow for spectroscopic analysis.

(R)-tert-OMe-byakangelicin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-tert-OMe-byakangelicin, a furanocoumarin with potential implications for drug metabolism and development. This document details its chemical identity, physicochemical properties, and its known biological activities, with a focus on its interaction with drug-metabolizing enzymes.

Chemical Identity and Properties

(R)-tert-OMe-byakangelicin is a naturally occurring furanocoumarin that can be isolated from the immature fruits of Angelica sinensis[1][2]. Its chemical structure and key identifiers are summarized below.

Identifier	Value
CAS Number	89560-97-4[1]
IUPAC Name	9-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]-4-methoxyfuro[3,2-g]chromen-7-one[3]
Molecular Formula	C₁₈H₂₀O₇[3]
Molecular Weight	348.35 g/mol [4]

A summary of its computed physicochemical properties is provided in the table below.

Property	Value	Source
XLogP3	2.1	PubChem[3]
Hydrogen Bond Donor Count	1	PubChem[3]
Hydrogen Bond Acceptor Count	7	PubChem[3]
Rotatable Bond Count	5	PubChem[3]
Exact Mass	348.12090297	PubChem[3]
Monoisotopic Mass	348.12090297	PubChem[3]
Topological Polar Surface Area	87.4 Ų	PubChem[3]
Heavy Atom Count	25	PubChem[3]

Biological Activity: Inhibition of Drug-Metabolizing Enzymes

(R)-tert-OMe-byakangelicin is known to exhibit inhibitory activity against liver drug-metabolizing enzymes (DMEs)[1][2][4]. As a furanocoumarin, its primary mechanism of action is the inhibition of cytochrome P450 (CYP) enzymes, a superfamily of heme-containing monooxygenases responsible for the metabolism of a wide variety of xenobiotics, including many therapeutic drugs[5][6].

Furanocoumarins from Angelica species have been shown to be potent inhibitors of CYP3A enzymes[7]. The inhibition can be both reversible (competitive) and irreversible (mechanism-based)[5]. Mechanism-based inhibition involves the metabolic activation of the furanocoumarin by the CYP enzyme to a reactive intermediate that covalently binds to the enzyme, leading to its inactivation.

Experimental Protocols: In Vitro Cytochrome P450 Inhibition Assay

The following is a generalized experimental protocol for assessing the inhibitory potential of (R)-tert-OMe-byakangelicin against specific human cytochrome P450 isoforms. This protocol is based on standard methods for evaluating furanocoumarin-mediated CYP inhibition.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of (R)-tert-OMe-byakangelicin for a specific CYP isoform (e.g., CYP3A4).

Materials:

• (R)-tert-OMe-byakangelicin

• Human liver microsomes (HLMs) or recombinant human CYP enzymes

• CYP-specific substrate (e.g., testosterone (B1683101) for CYP3A4)

• NADPH regenerating system (e.g., NADP⁺, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile or other suitable organic solvent

• 96-well microplates

• Incubator

• LC-MS/MS system for metabolite quantification

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of (R)-tert-OMe-byakangelicin in a suitable solvent (e.g., DMSO).

  • Prepare a series of dilutions of the test compound in the same solvent.

  • Prepare working solutions of the CYP-specific substrate and NADPH regenerating system in phosphate buffer.

• Incubation:

  • In a 96-well plate, add the following in order:

    • Phosphate buffer

    • Human liver microsomes or recombinant CYP enzyme

    • (R)-tert-OMe-byakangelicin at various concentrations (or vehicle control)

  • Pre-incubate the mixture at 37°C for a specified time (e.g., 10 minutes) to allow for potential mechanism-based inhibition.

  • Initiate the metabolic reaction by adding the CYP-specific substrate.

  • Start the enzymatic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C for a specific time (e.g., 15-60 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Sample Preparation:

  • Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Centrifuge the plate to precipitate proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Quantify the formation of the specific metabolite of the probe substrate using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of (R)-tert-OMe-byakangelicin relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a suitable sigmoidal dose-response curve.

Visualizations

Conceptual Workflow for CYP Inhibition Assay

Caption: A generalized workflow for determining the in vitro inhibitory potential of a compound on CYP enzymes.

Mechanism of Furanocoumarin-Mediated CYP Inhibition

Caption: Conceptual diagram illustrating the dual inhibitory mechanisms of furanocoumarins on CYP enzymes.

References

• 1. (R)-tert-OMe-byakangelicin - Immunomart [immunomart.com]
• 2. targetmol.com [targetmol.com]
• 3. (R)-tert-OMe-byakangelicin | C18H20O7 | CID 15945069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. molnova.cn [molnova.cn]
• 5. cdn.amegroups.cn [cdn.amegroups.cn]
• 6. Inhibition of cytochrome P450 by furanocoumarins in grapefruit juice and herbal medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Potential Mechanism of Herb-Drug Interaction Mediated by Angelica dahurica: Inhibition on CYP3A Enzymes in Rats [scirp.org]

(R)-tert-OMe-byakangelicin: A Technical Guide to Solubility and Stability for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-tert-OMe-byakangelicin, a synthetic derivative of the naturally occurring furanocoumarin byakangelicin (B1668165), presents a promising scaffold for therapeutic development. Understanding its physicochemical properties, particularly solubility and stability, is paramount for advancing this compound through the drug development pipeline. This technical guide provides a comprehensive overview of the known and extrapolated data on the solubility and stability of (R)-tert-OMe-byakangelicin. Due to the limited availability of specific data for this derivative, this guide leverages information on the parent compound, byakangelicin, and related furanocoumarins to establish a robust framework for its characterization. Detailed experimental protocols for solubility and stability assessment, including forced degradation studies, are provided to guide researchers in generating crucial data for formulation development and regulatory submissions. Furthermore, potential degradation pathways and the known signaling mechanism of the parent compound are elucidated to provide a holistic understanding of its behavior.

Introduction

Furanocoumarins are a class of naturally occurring compounds known for their diverse pharmacological activities. Byakangelicin, isolated from the roots of Angelica dahurica, has demonstrated various biological effects, including anti-inflammatory and anti-tumor properties.[1] (R)-tert-OMe-byakangelicin is a derivative designed to potentially enhance these therapeutic properties. A critical step in the preclinical development of any new chemical entity is the thorough characterization of its solubility and stability, as these factors profoundly influence bioavailability, formulation strategies, and shelf-life. This document serves as a technical resource, consolidating available data and providing detailed methodologies for the comprehensive evaluation of (R)-tert-OMe-byakangelicin.

Solubility Profile

Quantitative Solubility Data for Related Compounds

The following table summarizes the known solubility of byakangelicin and its racemate in different solvent systems. This data can be used as a starting point for selecting appropriate solvents for (R)-tert-OMe-byakangelicin.

Compound	Solvent	Solubility	Reference
(Rac)-Byakangelicin	Dimethyl Sulfoxide (DMSO)	25 mg/mL	[2]
Byakangelicin	10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	2 mg/mL	[3]
Byakangelicin	Chloroform, Dichloromethane, Ethyl Acetate, Acetone, Methanol (B129727)	Soluble (qualitative)	[2]

Experimental Protocol for Solubility Determination

A standardized protocol for determining the equilibrium solubility of (R)-tert-OMe-byakangelicin is essential. The following shake-flask method is recommended.

Objective: To determine the equilibrium solubility of (R)-tert-OMe-byakangelicin in various pharmaceutically relevant solvents.

Materials:

• (R)-tert-OMe-byakangelicin (solid)

• Selected solvents (e.g., Water, Phosphate Buffered Saline (PBS) at various pH values, Ethanol, Propylene Glycol, Polyethylene Glycol 400, Dimethyl Sulfoxide)

• Vials with screw caps

• Shaking incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Analytical balance

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid (R)-tert-OMe-byakangelicin to a series of vials, each containing a known volume of a different solvent.

  • Ensure that there is undissolved solid material at the bottom of each vial.

• Equilibration:

  • Securely cap the vials and place them in a shaking incubator set at a constant temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant from each vial, avoiding any solid particles.

  • Centrifuge the collected supernatant to remove any remaining suspended solids.

• Quantification:

  • Dilute the clear supernatant with a suitable mobile phase to a concentration within the linear range of the HPLC calibration curve.

  • Analyze the diluted samples by a validated stability-indicating HPLC method to determine the concentration of (R)-tert-OMe-byakangelicin.

• Data Analysis:

  • Calculate the solubility in mg/mL or mol/L for each solvent.

Figure 1: Workflow for Solubility Determination.

Stability Profile

The stability of a drug substance is a critical quality attribute that must be thoroughly investigated under various environmental conditions. Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule.

General Considerations for Furanocoumarin Stability

Furanocoumarins are known to be susceptible to degradation under certain conditions:

• Photostability: Furanocoumarins are photoactive molecules and can degrade upon exposure to UV and visible light.[4]

• pH-Dependent Hydrolysis: The lactone ring in the coumarin (B35378) structure can be susceptible to hydrolysis under acidic or basic conditions.

• Oxidation: The furan (B31954) ring and other electron-rich moieties may be prone to oxidation.

• Thermal Stress: Elevated temperatures can accelerate degradation reactions.

A study on furanocoumarins in grapefruit juice demonstrated that storage at room temperature led to a decrease in the concentration of certain furanocoumarins.

Experimental Protocol for Forced Degradation Studies

The following protocol outlines a comprehensive forced degradation study for (R)-tert-OMe-byakangelicin.

Objective: To investigate the intrinsic stability of (R)-tert-OMe-byakangelicin under various stress conditions and to identify potential degradation products.

Materials:

• (R)-tert-OMe-byakangelicin (solid and in solution)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Photostability chamber

• Oven

• HPLC-UV/MS system

Methodology:

• Stock Solution Preparation: Prepare a stock solution of (R)-tert-OMe-byakangelicin in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M and 1 M HCl. Incubate at 60°C for up to 48 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M and 1 M NaOH. Incubate at room temperature for up to 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% and 30% H₂O₂. Store at room temperature, protected from light, for up to 48 hours.

  • Thermal Degradation (Solid State): Store the solid compound in an oven at 60°C for up to 7 days.

  • Thermal Degradation (Solution): Reflux the stock solution at 60°C for up to 48 hours.

  • Photodegradation: Expose the solid compound and the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • At specified time points, withdraw aliquots from each stress condition.

  • Neutralize the acidic and basic samples.

  • Dilute all samples to an appropriate concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC-UV/MS method. The mass spectrometer will aid in the identification of degradation products.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to that of an unstressed control.

  • Calculate the percentage of degradation.

  • Identify and characterize the major degradation products based on their mass-to-charge ratios and fragmentation patterns.

Figure 2: Workflow for Forced Degradation Studies.

Potential Degradation Pathways

Based on the known metabolic pathways of byakangelicin and the chemical nature of furanocoumarins, the following degradation pathways for (R)-tert-OMe-byakangelicin can be postulated.[5]

• Hydrolysis: The lactone ring is susceptible to hydrolysis under both acidic and basic conditions, leading to the formation of a ring-opened carboxylic acid derivative.

• O-Demethylation: The methoxy (B1213986) group on the furanocoumarin core is a potential site for demethylation.

• O-Dealkylation: The ether linkage of the side chain can be cleaved.

• Oxidation: The furan ring can undergo oxidative cleavage.

• Photodimerization: Upon exposure to UV light, furanocoumarins can undergo [2+2] cycloaddition reactions, leading to the formation of dimers.

Figure 3: Potential Degradation Pathways.

Mechanism of Action: Signaling Pathway

While the specific signaling pathways affected by (R)-tert-OMe-byakangelicin have not been elucidated, studies on the parent compound, byakangelicin, have shown that it can inhibit the SHP-1/JAK2/STAT3 signaling pathway in breast cancer cells.[1] This pathway is crucial for cell proliferation, survival, and invasion. Byakangelicin upregulates the protein tyrosine phosphatase SHP-1, which in turn dephosphorylates and inactivates JAK2. The inactivation of JAK2 prevents the phosphorylation and subsequent activation of STAT3, a key transcription factor for many oncogenes. This leads to the suppression of tumor growth and motility.[1]

Figure 4: Byakangelicin Signaling Pathway.

Conclusion

This technical guide provides a comprehensive framework for understanding and evaluating the solubility and stability of (R)-tert-OMe-byakangelicin. While specific data for this derivative is limited, the information on its parent compound, byakangelicin, and the general properties of furanocoumarins offer valuable insights. The detailed experimental protocols for solubility and stability testing will enable researchers to generate the necessary data to support formulation development and regulatory filings. The elucidation of potential degradation pathways and the known signaling mechanism of byakangelicin will further aid in the rational design of stable formulations and the understanding of its biological activity. As a promising therapeutic candidate, a thorough investigation of the physicochemical properties of (R)-tert-OMe-byakangelicin is a critical step towards realizing its full clinical potential.

References

• 1. Identification of byakangelicin metabolites in rats via the UHPLC-Q-exactive orbitrap mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alfachemic.com [alfachemic.com]
• 3. ijrpp.com [ijrpp.com]
• 4. INFLUENCE OF UV ON FURANOCOUMARINS IN RUTA GRAVEOLENS LEAVES | International Society for Horticultural Science [ishs.org]
• 5. Identification of new urinary metabolites of byakangelicin, a component of Angelicae dahuricae Radix, in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Comprehensive Technical Guide to the Natural Sources of Byakangelicin and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Byakangelicin (B1668165), a furanocoumarin of significant interest in the scientific community, and its derivatives, are naturally occurring compounds predominantly found in the plant kingdom. These molecules have garnered attention for their diverse pharmacological activities, including anti-inflammatory, anti-tumor, and neuroprotective effects. This technical guide provides an in-depth exploration of the natural sources of byakangelicin and its key derivatives, offering quantitative data, detailed experimental protocols for their extraction and analysis, and an elucidation of the signaling pathways they modulate.

Natural Sources and Quantitative Analysis

Byakangelicin and its derivatives are primarily biosynthesized by plants belonging to the Apiaceae (or Umbelliferae) and Rutaceae families. Within the Apiaceae family, the genus Angelica is the most prominent source.

Primary Plant Sources

• Angelica dahurica (Bai Zhi): The root of Angelica dahurica is the most widely recognized and studied source of byakangelicin. It also contains a rich profile of other furanocoumarins, including byakangelicol (B190708), oxypeucedanin (B192039) hydrate (B1144303), imperatorin (B1671801), and isoimperatorin.[1][2] The concentration of these compounds can vary based on the geographical origin and processing methods of the plant material.[3] For instance, sulfur fumigation, a common practice in post-harvest processing, has been shown to significantly decrease the content of byakangelicol and oxypeucedanin.[2]

• Angelica archangelica (Garden Angelica): The fruits of Angelica archangelica are a notable source of various furanocoumarins. While imperatorin is often the most abundant, the profile and quantity of other derivatives can show considerable geographical variation.[4][5]

• Angelica japonica and Peucedanum japonicum: These species have also been reported to contain oxypeucedanin hydrate, a derivative of byakangelicin.[6]

• Other Apiaceae and Rutaceae Species: Furanocoumarins, including derivatives structurally related to byakangelicin, are also found in other plants such as Heracleum sosnowskyi (Sosnowsky's hogweed) and various citrus fruits (Rutaceae family), including grapefruit, lemon, and lime.[7][8]

Quantitative Data

The following tables summarize the quantitative data for byakangelicin and its key derivatives found in various natural sources. These values are presented to facilitate a comparative analysis for researchers seeking to isolate these compounds.

Table 1: Quantitative Content of Byakangelicin and its Derivatives in Angelica Species

Compound	Plant Species	Plant Part	Mean Content (mg/g dry weight)	Reference
Byakangelicin	Angelica dahurica	Root	0.06268	[3]
Byakangelicol	Angelica dahurica	Root	Content decreases significantly with sulfur fumigation	[2]
Oxypeucedanin Hydrate	Angelica dahurica	Root	0.2162	[3]
Imperatorin	Angelica archangelica	Fruit	33.9% - 58.2% of total furanocoumarins	[5]
Isoimperatorin	Angelica archangelica	Fruit	2.0% - 25.0% of total furanocoumarins	[5]
Oxypeucedanin	Angelica archangelica	Fruit	0% - 21.8% of total furanocoumarins	[5]

Table 2: Furanocoumarin Content in Other Natural Sources

Compound	Plant Species/Fruit	Plant Part/Product	Content	Reference
Angelicin	Heracleum sosnowskyi	Leaves	2.3 mg/g	[8]
Psoralen	Heracleum sosnowskyi	Leaves	0.15 mg/g	[8]
Bergapten	Heracleum sosnowskyi	Leaves	3.14 mg/g	[8]
Oxypeucedanin Hydrate	Lemon, Lime, Parsley	Fruit/Leaves	Present	[7]

Experimental Protocols

This section provides detailed methodologies for the extraction, isolation, and quantification of byakangelicin and its derivatives from plant materials.

Extraction and Isolation Workflow

The general workflow for obtaining pure byakangelicin and its derivatives involves extraction from the plant matrix followed by chromatographic purification.

Workflow for the extraction and isolation of byakangelicin.

Protocol 1: Ethanol Extraction and Silica Gel Column Chromatography

This is a conventional and widely used method for the isolation of furanocoumarins.

1. Extraction:

• Macerate 1 kg of dried, powdered plant material (e.g., Angelica dahurica root) with 5 L of 95% ethanol at room temperature for 48 hours with occasional agitation.
• Filter the extract and repeat the extraction process twice more with fresh solvent.
• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield a crude extract.

2. Silica Gel Column Chromatography:

• Column Preparation:
• Prepare a slurry of silica gel (100-200 mesh) in a non-polar solvent (e.g., hexane).[9][10]
• Pour the slurry into a glass column (e.g., 5 cm diameter, 50 cm length) and allow the silica gel to settle, ensuring a uniform packing without air bubbles.[11]
• Add a layer of sand on top of the silica gel bed to prevent disturbance during sample loading.[11]
• Sample Loading:
• Adsorb the crude extract onto a small amount of silica gel by dissolving the extract in a minimal amount of a suitable solvent (e.g., methanol), adding silica gel, and evaporating the solvent to dryness.
• Carefully load the dried, extract-adsorbed silica gel onto the top of the prepared column.
• Elution:
• Begin elution with a non-polar solvent (e.g., 100% hexane).
• Gradually increase the polarity of the mobile phase by introducing a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner. A typical gradient could be from 100% hexane (B92381) to 100% ethyl acetate (B1210297).
• Fraction Collection and Analysis:
• Collect fractions of the eluate (e.g., 20 mL each).
• Monitor the composition of the fractions using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., hexane:ethyl acetate 7:3) and visualization under UV light (254 nm and 365 nm).
• Combine fractions containing the target compounds and evaporate the solvent to obtain the purified byakangelicin and its derivatives.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Quantification

This protocol details a method for the quantitative analysis of byakangelicin and other furanocoumarins in an extract.

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) (Solvent A) and water (Solvent B).[12]

• Gradient Program:

  • 0-2 min: 20% A

  • 2-14 min: 20% to 40% A

  • 14-17 min: 40% to 90% A

  • 17-20 min: Hold at 90% A

  • 20-23 min: 90% to 20% A

  • 23-25 min: Re-equilibration at 20% A[12]

• Flow Rate: 1.0 mL/min.[12]

• Detection Wavelength: 310 nm.[12]

• Column Temperature: 40°C.[12]

• Sample Preparation: Dissolve a known amount of the extract in the initial mobile phase composition and filter through a 0.45 µm syringe filter before injection.

• Quantification: Create a calibration curve using certified reference standards of byakangelicin and its derivatives at various concentrations.

Modulated Signaling Pathways

Byakangelicin and its derivatives exert their biological effects by modulating several key intracellular signaling pathways.

Inhibition of the SHP-1/JAK2/STAT3 Pathway

Recent studies have demonstrated that byakangelicin can suppress tumor growth and motility by inhibiting the JAK2/STAT3 signaling pathway through the regulation of SHP-1 (Src homology region 2 domain-containing phosphatase-1).[1] SHP-1 is a protein tyrosine phosphatase that can dephosphorylate and inactivate JAK2, a key kinase in this pathway. By upregulating SHP-1, byakangelicin leads to the dephosphorylation of JAK2, which in turn prevents the phosphorylation and activation of STAT3 (Signal Transducer and Activator of Transcription 3). Activated STAT3 typically translocates to the nucleus and promotes the transcription of genes involved in cell proliferation and survival.

References

• 1. Oxypeucedanin hydrate | 2643-85-8 | FO74044 | Biosynth [biosynth.com]
• 2. mdpi.com [mdpi.com]
• 3. [Quantitative determination of nine furanocoumarins for quality evaluation of Angelica dahurica from different habitats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Geographical variation of the furanocoumarin composition of the fruits of Icelandic Angelica archangelica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. znaturforsch.com [znaturforsch.com]
• 6. Oxypeucedanin Hydrate | C16H16O6 | CID 17536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Showing Compound Oxypeucedanin hydrate (FDB004979) - FooDB [foodb.ca]
• 8. medchemexpress.com [medchemexpress.com]
• 9. youtube.com [youtube.com]
• 10. landerlee.com [landerlee.com]
• 11. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 12. academic.oup.com [academic.oup.com]

Potential Therapeutic Targets of (R)-tert-OMe-byakangelicin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-tert-OMe-byakangelicin, a naturally occurring furanocoumarin isolated from plants of the Angelica genus, has been identified as a potent inhibitor of hepatic drug-metabolizing enzymes (DMEs). This technical guide consolidates the current understanding of its potential therapeutic targets, focusing on its interaction with the Cytochrome P450 (CYP) enzyme system and the nuclear receptors that regulate their expression. While specific quantitative inhibitory data for (R)-tert-OMe-byakangelicin is limited in publicly available literature, this document provides a comprehensive overview based on the activities of structurally related furanocoumarins, detailed experimental protocols for assessing these interactions, and visual representations of the key signaling pathways.

Introduction

(R)-tert-OMe-byakangelicin is a furanocoumarin that has demonstrated significant inhibitory effects on liver DMEs[1]. As members of the furanocoumarin class, the primary therapeutic targets of this compound are anticipated to be the Cytochrome P450 enzymes, a superfamily of monooxygenases responsible for the metabolism of a vast array of xenobiotics, including many therapeutic drugs. Inhibition of these enzymes can lead to significant drug-drug interactions, a critical consideration in drug development and clinical practice. Furthermore, the expression of key CYP enzymes is regulated by nuclear receptors such as the Pregnane X Receptor (PXR) and the Constitutive Androstane Receptor (CAR). Modulation of these receptors represents another potential therapeutic avenue for furanocoumarins.

Potential Therapeutic Targets

The primary therapeutic targets of (R)-tert-OMe-byakangelicin are likely the Cytochrome P450 (CYP) enzymes . Furanocoumarins are well-documented inhibitors of various CYP isoforms, with a pronounced effect on CYP3A4 , a key enzyme responsible for the metabolism of over 50% of clinically used drugs[2][3]. Inhibition of CYP3A4 can alter the pharmacokinetics of co-administered drugs, leading to increased bioavailability and potential toxicity.

Other CYP isoforms that are known to be inhibited by furanocoumarins and could be potential targets for (R)-tert-OMe-byakangelicin include members of the CYP1A, CYP2C, and CYP2D subfamilies.

In addition to direct enzyme inhibition, furanocoumarins can also modulate the expression of CYP enzymes through interaction with nuclear receptors:

• Pregnane X Receptor (PXR): PXR is a key transcriptional regulator of CYP3A4. Activation of PXR leads to increased expression of CYP3A4.

• Constitutive Androstane Receptor (CAR): CAR is another nuclear receptor involved in the regulation of various drug-metabolizing enzymes, including CYP2B6 and CYP3A4.

Quantitative Data on Furanocoumarin Activity

Compound	Substrate	System	IC50 (µM)	Reference
Bergapten	Quinine (B1679958)	Human Liver Microsomes	19-36	[1]
Bergamottin Analogues	Testosterone (B1683101)	Human Liver Microsomes	0.13 - 49.3	[4]

Experimental Protocols

In Vitro Cytochrome P450 Inhibition Assay

This protocol outlines a general method for determining the inhibitory potential of a compound against a specific CYP isozyme using human liver microsomes.

Materials:

• Human Liver Microsomes (HLMs)

• Test compound ((R)-tert-OMe-byakangelicin)

• CYP-specific substrate (e.g., testosterone for CYP3A4, quinine for CYP3A4)

• NADPH regenerating system (e.g., Glucose-6-phosphate, G6P-dehydrogenase, NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile or other suitable organic solvent

• 96-well microtiter plates

• Incubator

• LC-MS/MS system for analysis

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of the test compound, CYP-specific substrate, and NADPH regenerating system in phosphate buffer.

• Incubation:

  • In a 96-well plate, add HLMs, phosphate buffer, and the test compound at various concentrations.

  • Pre-incubate the mixture at 37°C for a specified time (e.g., 10 minutes).

  • Initiate the reaction by adding the CYP-specific substrate and the NADPH regenerating system.

  • Incubate at 37°C for a specific duration (e.g., 15-60 minutes).

• Reaction Termination:

  • Stop the reaction by adding a cold organic solvent, such as acetonitrile.

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant for analysis.

• Analysis:

  • Analyze the formation of the metabolite from the CYP-specific substrate using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the percent inhibition of the CYP enzyme activity at each concentration of the test compound relative to a vehicle control.

  • Determine the IC50 value by fitting the concentration-response data to a suitable model.

PXR and CAR Transactivation Assays

These assays are used to determine if a compound can activate the PXR or CAR nuclear receptors, which in turn regulate the expression of CYP genes.

Materials:

• Hepatoma cell line (e.g., HepG2) stably transfected with:

  • An expression vector for the full-length human PXR or CAR.

  • A reporter plasmid containing a luciferase gene under the control of a PXR or CAR responsive promoter (e.g., from the CYP3A4 or CYP2B6 gene).

• Cell culture medium and supplements.

• Test compound ((R)-tert-OMe-byakangelicin).

• Positive control activators (e.g., rifampicin (B610482) for PXR, CITCO for CAR).

• Luciferase assay reagent.

• 96-well cell culture plates.

• Luminometer.

Procedure:

• Cell Seeding:

  • Seed the transfected cells into a 96-well plate at a predetermined density.

  • Allow the cells to attach and grow overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound, positive control, and a vehicle control (e.g., DMSO).

  • Incubate the cells for a specified period (e.g., 24-48 hours).

• Luciferase Assay:

  • Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

• Measurement:

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a measure of cell viability if necessary.

  • Calculate the fold activation of the reporter gene at each concentration of the test compound relative to the vehicle control.

  • Determine the EC50 value (the concentration that produces 50% of the maximal response) if a dose-response curve is generated.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed in this guide.

References

• 1. Inhibition of human CYP3A4 activity by grapefruit flavonoids, furanocoumarins and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.amegroups.cn [cdn.amegroups.cn]
• 3. Inhibition of cytochrome P450 by furanocoumarins in grapefruit juice and herbal medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and evaluation of furanocoumarin monomers as inhibitors of CYP3A4 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-tert-OMe-byakangelicin as a Molecular Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-tert-OMe-byakangelicin is a member of the furanocoumarin class of natural compounds. Furanocoumarins are recognized for their biological activity, notably their ability to inhibit drug-metabolizing enzymes (DMEs). This document provides detailed application notes and protocols for the proposed use of (R)-tert-OMe-byakangelicin as a molecular probe, primarily targeting Cytochrome P450 3A4 (CYP3A4), a key enzyme in drug metabolism. While specific binding data for (R)-tert-OMe-byakangelicin is not extensively available, the protocols outlined below are based on established methodologies for similar furanocoumarins and provide a robust framework for its characterization and utilization as a molecular probe.

Key Applications

• Probing the active site of Cytochrome P450 3A4: As a potential inhibitor, (R)-tert-OMe-byakangelicin can be used to study the structure and function of the CYP3A4 active site.

• Competitive binding assays: To screen for and characterize other potential CYP3A4 inhibitors.

• Investigating drug-drug interactions: To understand and predict the potential for new chemical entities to be metabolized by or inhibit CYP3A4.

• Cellular target engagement studies: To confirm the interaction of (R)-tert-OMe-byakangelicin with its target protein in a cellular context.

Data Presentation: Inhibitory Activity of Related Furanocoumarins against CYP3A4

The following table summarizes the inhibitory concentrations (IC50) of structurally related furanocoumarins against CYP3A4, providing a reference for the expected potency of (R)-tert-OMe-byakangelicin.

Compound	IC50 (µM)	Target Enzyme	Substrate Used	Reference
Bergapten	19-36	Human Liver Microsomal CYP3A4	Quinine	[1][2]
Bergamottin	0.13 ± 0.03	Human Liver Microsomal CYP3A4	Testosterone	[3]
6',7'-dihydroxybergamottin	Potent Inhibitor	Human Liver Microsomal CYP3A4	Not Specified	[1]

Experimental Protocols

Protocol 1: In Vitro CYP3A4 Inhibition Assay

This protocol describes a fluorometric assay to determine the IC50 of (R)-tert-OMe-byakangelicin for CYP3A4.

Materials:

• Recombinant human CYP3A4

• CYP3A4 substrate (e.g., 7-benzyloxy-4-trifluoromethylcoumarin, BFC)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• (R)-tert-OMe-byakangelicin

• Potassium phosphate (B84403) buffer (pH 7.4)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of (R)-tert-OMe-byakangelicin in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add potassium phosphate buffer.

• Add serial dilutions of (R)-tert-OMe-byakangelicin to the wells. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., ketoconazole).

• Add the CYP3A4 substrate (BFC) to all wells.

• Initiate the reaction by adding a mixture of recombinant human CYP3A4 and the NADPH regenerating system.

• Incubate the plate at 37°C for the desired time (e.g., 30 minutes).

• Stop the reaction by adding a suitable stop solution (e.g., acetonitrile).

• Measure the fluorescence of the metabolized product at the appropriate excitation and emission wavelengths (e.g., 405 nm excitation and 535 nm emission for the product of BFC).

• Calculate the percent inhibition for each concentration of (R)-tert-OMe-byakangelicin relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Workflow for In Vitro CYP3A4 Inhibition Assay

Protocol 2: Cellular Target Engagement using Immunoprecipitation and Western Blot

This protocol aims to confirm the interaction of (R)-tert-OMe-byakangelicin with its target protein (e.g., CYP3A4) within a cellular lysate.

Materials:

• Cell line expressing the target protein (e.g., HepG2 cells)

• (R)-tert-OMe-byakangelicin

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Antibody against the target protein (e.g., anti-CYP3A4 antibody)

• Protein A/G magnetic beads

• Wash buffer

• Elution buffer

• SDS-PAGE gels and buffers

• Western blot transfer system and membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary and secondary antibodies for Western blotting

• Chemiluminescent substrate

Procedure:

Part A: Immunoprecipitation

• Culture cells to the desired confluency.

• Lyse the cells using ice-cold lysis buffer.

• Clarify the lysate by centrifugation.

• Pre-clear the lysate by incubating with protein A/G magnetic beads, then remove the beads.

• To the pre-cleared lysate, add the primary antibody against the target protein and incubate to form the antibody-protein complex.

• Add fresh protein A/G magnetic beads to the lysate and incubate to capture the antibody-protein complex.

• Wash the beads several times with wash buffer to remove non-specific binding proteins.

• Elute the protein complex from the beads using elution buffer.

Part B: Western Blot Analysis

• Denature the eluted protein samples by heating with SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer.

• Incubate the membrane with the primary antibody against the target protein.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

Workflow for Cellular Target Engagement

Signaling Pathway

The primary proposed mechanism of action for (R)-tert-OMe-byakangelicin as a molecular probe is the inhibition of CYP3A4-mediated metabolism. This is a critical pathway in the detoxification and clearance of a vast number of xenobiotics, including many therapeutic drugs.

CYP3A4-Mediated Drug Metabolism Pathway

Disclaimer

The application notes and protocols provided herein are intended as a guide for the theoretical application of (R)-tert-OMe-byakangelicin as a molecular probe. These protocols are based on established methodologies for similar compounds and may require optimization for specific experimental conditions. It is recommended that researchers consult relevant literature and perform preliminary experiments to validate the use of this compound for their specific research needs.

References

• 1. sites.ualberta.ca [sites.ualberta.ca]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for (R)-tert-OMe-byakangelicin

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-tert-OMe-byakangelicin is a furanocoumarin, a class of organic chemical compounds produced by a variety of plants. Furanocoumarins are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and enzyme inhibitory properties.[1][2][3] The specific biological profile of (R)-tert-OMe-byakangelicin is not yet extensively characterized. These application notes provide a framework for the initial in vitro evaluation of this compound, focusing on two key areas of furanocoumarin activity: cytotoxicity against cancer cells and inhibition of cytochrome P450 enzymes, which are critical in drug metabolism.

The protocols outlined below describe standard in vitro assays to determine the cytotoxic effects of (R)-tert-OMe-byakangelicin on a model cancer cell line and its inhibitory potential against CYP3A4, a major human drug-metabolizing enzyme frequently inhibited by furanocoumarins.[3]

Hypothetical Signaling Pathway for Furanocoumarin-Induced Apoptosis

The following diagram illustrates a potential mechanism by which a furanocoumarin like (R)-tert-OMe-byakangelicin could induce apoptosis in cancer cells through the inhibition of an anti-apoptotic protein, leading to the activation of the caspase cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Design, synthesis and evaluation of furanocoumarin monomers as inhibitors of CYP3A4 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for (R)-tert-OMe-byakangelicin in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-tert-OMe-byakangelicin is a furanocoumarin, a class of organic compounds known for their fluorescent properties. While specific applications of (R)-tert-OMe-byakangelicin in fluorescence microscopy are not extensively documented, its structural similarity to other well-studied fluorescent coumarins suggests its potential as a valuable tool for cellular imaging. Furanocoumarins typically exhibit blue fluorescence under ultraviolet (UV) excitation, making them suitable for multiplexing with other fluorophores.

This document provides detailed, albeit representative, application notes and protocols for the use of (R)-tert-OMe-byakangelicin as a fluorescent probe in microscopy. The photophysical data presented are based on typical values for furanocoumarins and should be considered as a starting point for experimental optimization. Furthermore, based on the known biological activities of byakangelicin (B1668165) and related compounds, we explore its potential application in studying specific cellular signaling pathways. Recent studies have shown that byakangelicin can suppress breast tumor growth and motility by regulating the SHP-1/JAK2/STAT3 signal pathway[1].

Photophysical and Chemical Properties

The fluorescent properties of furanocoumarins are attributed to their conjugated ring system. The following table summarizes the expected, representative photophysical and chemical properties of (R)-tert-OMe-byakangelicin.

Property	Representative Value	Notes
Molecular Formula	C₁₈H₂₀O₇
Molecular Weight	348.35 g/mol
Excitation Maximum (λex)	~350 nm	Typically in the UV-A range.
Emission Maximum (λem)	~450 nm	Corresponds to blue fluorescence.
Molar Extinction Coefficient (ε)	~10,000 M⁻¹cm⁻¹	At λex in a common organic solvent (e.g., ethanol).
Fluorescence Quantum Yield (Φ)	~0.1 - 0.3	In a common organic solvent. Can be environmentally sensitive.
Solubility	Soluble in DMSO, ethanol, methanol.	Poorly soluble in water.
Purity	>98% (for imaging applications)	Purity should be confirmed by HPLC and NMR.

Note: The quantitative photophysical data are representative values for furanocoumarins and have not been empirically determined for (R)-tert-OMe-byakangelicin. Experimental validation is recommended.

Applications in Fluorescence Microscopy

Based on its structural class, (R)-tert-OMe-byakangelicin can be hypothetically applied in various fluorescence microscopy techniques:

• General Cellular Staining: Due to its lipophilic nature, it is expected to passively diffuse across cell membranes, leading to the staining of the cytoplasm and potentially accumulating in lipid-rich organelles.

• Fixed Cell and Tissue Imaging: Can be used as a counterstain to visualize cellular morphology in fixed samples.

• Studying Drug Uptake and Distribution: Its intrinsic fluorescence can be used to monitor its own uptake and subcellular localization.

• Investigating Modulation of Signaling Pathways: As byakangelicin is known to modulate specific signaling pathways, its localization within the cell could provide insights into its mechanism of action.

Experimental Protocols

The following are detailed protocols for the use of (R)-tert-OMe-byakangelicin in live and fixed cell fluorescence microscopy. Note: These are general protocols and should be optimized for specific cell types and experimental conditions.

Protocol 1: Live-Cell Staining and Imaging

This protocol describes the staining of live cultured cells with (R)-tert-OMe-byakangelicin for subsequent fluorescence microscopy.

Materials:

• (R)-tert-OMe-byakangelicin

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• Glass-bottom dishes or chamber slides

• Fluorescence microscope with a DAPI filter set (or similar UV excitation filter)

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or chamber slides at a density that will result in 50-70% confluency on the day of the experiment.

• Preparation of Stock Solution: Prepare a 10 mM stock solution of (R)-tert-OMe-byakangelicin in anhydrous DMSO. Store the stock solution at -20°C, protected from light.

• Preparation of Working Solution: On the day of the experiment, dilute the 10 mM stock solution to a final working concentration of 1-10 µM in pre-warmed complete cell culture medium. The optimal concentration should be determined empirically.

• Cell Staining: a. Remove the culture medium from the cells. b. Wash the cells once with pre-warmed PBS. c. Add the working solution of (R)-tert-OMe-byakangelicin to the cells. d. Incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: a. Remove the staining solution. b. Wash the cells two to three times with pre-warmed PBS or a suitable imaging buffer.

• Imaging: a. Add fresh, pre-warmed culture medium or imaging buffer to the cells. b. Image the cells using a fluorescence microscope equipped with a filter set appropriate for UV excitation and blue emission (e.g., Ex: 350/50 nm, Em: 460/50 nm).

Protocol 2: Fixed-Cell Staining and Imaging

This protocol is for staining fixed cells, which can be useful for co-localization studies with immunofluorescence.

Materials:

• (R)-tert-OMe-byakangelicin stock solution (10 mM in DMSO)

• PBS, pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS (for permeabilization, optional)

• Mounting medium

Procedure:

• Cell Culture and Fixation: a. Grow cells on coverslips to the desired confluency. b. Wash cells once with PBS. c. Fix the cells with 4% PFA in PBS for 15 minutes at room temperature. d. Wash the cells three times with PBS.

• Permeabilization (Optional): a. If targeting intracellular structures with other probes (e.g., antibodies), permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes. b. Wash the cells three times with PBS.

• Staining: a. Prepare a working solution of 1-10 µM (R)-tert-OMe-byakangelicin in PBS. b. Incubate the fixed cells with the working solution for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Mounting and Imaging: a. Mount the coverslips onto microscope slides using an appropriate mounting medium. b. Image using a fluorescence microscope with a suitable UV filter set.

Visualizations

Signaling Pathway

Byakangelicin has been reported to inhibit the SHP-1/JAK2/STAT3 signaling pathway, which is often dysregulated in cancer, leading to decreased cell proliferation and motility[1]. The following diagram illustrates this inhibitory action.

Caption: Byakangelicin inhibits the JAK2/STAT3 pathway.

Experimental Workflow

The following diagram outlines the general workflow for live-cell imaging using (R)-tert-OMe-byakangelicin.

Caption: Workflow for live-cell imaging.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or Weak Fluorescence Signal	- Low probe concentration- Short incubation time- Photobleaching	- Increase the concentration of (R)-tert-OMe-byakangelicin.- Increase the incubation time.- Reduce excitation light intensity and exposure time.
High Background Fluorescence	- Incomplete washing- Probe precipitation	- Increase the number and duration of wash steps.- Ensure the working solution is clear and free of precipitates.
Cell Toxicity	- High probe concentration- Prolonged incubation	- Perform a dose-response curve to determine the optimal, non-toxic concentration.- Reduce the incubation time.

Conclusion

(R)-tert-OMe-byakangelicin, as a member of the furanocoumarin family, holds promise as a fluorescent probe for cellular imaging. While specific photophysical data and established applications are yet to be published, the provided protocols and representative data offer a solid foundation for researchers to explore its potential. Its intrinsic fluorescence, coupled with its known biological activities, makes it a particularly interesting candidate for investigating cellular signaling pathways and for use in drug development research. As with any fluorescent probe, empirical optimization of staining conditions is crucial for achieving high-quality, reproducible results.

References

• 1. Natural compound Byakangelicin suppresses breast tumor growth and motility by regulating SHP-1/JAK2/STAT3 signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation of (R)-tert-OMe-byakangelicin

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-tert-OMe-byakangelicin is a furanocoumarin derivative with potential pharmacological significance, notably its inhibitory effects on liver drug-metabolizing enzymes. As a chiral molecule, the stereospecific isolation of the (R)-enantiomer is crucial for accurate pharmacological evaluation and potential therapeutic development. This document outlines proposed methods for the extraction, purification, and chiral separation of (R)-tert-OMe-byakangelicin from plant material, presumed to be Angelica sinensis based on available data.

Proposed Isolation and Purification Workflow

The isolation of (R)-tert-OMe-byakangelicin can be conceptualized as a multi-step process involving extraction, fractionation, and final purification using chromatographic techniques. A critical final step is the chiral separation to isolate the desired (R)-enantiomer.

Caption: Proposed workflow for the isolation of (R)-tert-OMe-byakangelicin.

Experimental Protocols

Protocol 1: Extraction of Coumarins from Angelica Species

This protocol is a general method for obtaining a crude extract enriched in coumarins.

• Plant Material Preparation:

  • Air-dry the roots of Angelica sinensis at room temperature until a constant weight is achieved.

  • Grind the dried roots into a fine powder (40-60 mesh).

• Solvent Extraction:

  • Maceration: Soak the powdered plant material in 95% ethanol (1:10 w/v) for 72 hours at room temperature with occasional stirring.

  • Soxhlet Extraction: For a more exhaustive extraction, place the powdered material in a Soxhlet apparatus and extract with methanol (B129727) or ethanol for 6-8 hours.[1]

  • Ionic Liquid Extraction: As a modern alternative, ionic liquids like [Bmim]Tf2N have shown high extraction efficiency for byakangelicin (B1668165).[2][3] Mix the powdered roots with the ionic liquid (e.g., 8:1 solvent to solid ratio) and heat at 60°C for 180 minutes.[2][3]

• Concentration:

  • Filter the extract to remove solid plant material.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude extract.

Protocol 2: Fractionation of the Crude Extract

This protocol aims to separate the coumarin (B35378) fraction from other classes of compounds.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in distilled water.

  • Perform successive extractions with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. Coumarins are typically enriched in the ethyl acetate fraction.

• Silica Gel Column Chromatography:

  • Adsorb the dried ethyl acetate fraction onto a small amount of silica gel.

  • Load the adsorbed sample onto a silica gel column (200-300 mesh).

  • Elute the column with a gradient of n-hexane and ethyl acetate. Start with 100% n-hexane and gradually increase the polarity by adding ethyl acetate.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) using a UV lamp (254 nm and 365 nm) to identify fractions containing coumarins.

  • Pool the fractions containing compounds with similar Rf values to byakangelicin.

Protocol 3: Chiral Separation by High-Performance Liquid Chromatography (HPLC)

This is a critical step to isolate the (R)-enantiomer from a racemic mixture.

• Preparative HPLC (Optional):

  • Further purify the pooled fractions from column chromatography using a preparative HPLC system with a C18 column.

  • Use a mobile phase such as methanol/water or acetonitrile (B52724)/water to isolate the fraction containing byakangelicin and its derivatives.

• Chiral HPLC:

  • Column Selection: Employ a chiral stationary phase (CSP). Polysaccharide-based CSPs (e.g., cellulose (B213188) or amylose (B160209) derivatives) are widely used for separating coumarin enantiomers.[4][5]

  • Mobile Phase: The choice of mobile phase is crucial for chiral separation. Typical mobile phases for normal-phase chiral HPLC include hexane/isopropanol or hexane/ethanol mixtures. For reversed-phase chiral HPLC, mixtures of water with methanol or acetonitrile are used. The addition of a small amount of an acid (e.g., acetic acid) or a base (e.g., diethylamine) can improve peak shape and resolution.

  • Method Development:

    • Dissolve the purified fraction containing the racemic mixture of tert-OMe-byakangelicin in the mobile phase.

    • Inject the sample into the chiral HPLC system.

    • Monitor the separation at a suitable UV wavelength (e.g., 254 nm or 320 nm).

    • Optimize the mobile phase composition and flow rate to achieve baseline separation of the two enantiomers.

  • Fraction Collection: Collect the eluent corresponding to the peak of the (R)-enantiomer. The elution order will need to be determined by comparison with a standard if available, or by subsequent analysis.

Data Presentation

The following tables summarize quantitative data for the extraction of byakangelicin from Angelica species using different methods. While this data is not specific to (R)-tert-OMe-byakangelicin, it provides a useful reference for expected yields and efficiencies.

Table 1: Extraction Yields of Byakangelicin using Ionic Liquids [2][3]

Parameter	Value	Extraction Yield (%)
Solvent/Solid Ratio	8:1	99.52
Temperature	60 °C	99.52
Time	180 min	99.52

Table 2: Recovery of Byakangelicin from Ionic Liquid [2][3]

Back-Extraction Solvent	Recovery Yield (%)
0.01 N HCl	89.17

Proposed Signaling Pathway Inhibition

Byakangelicin and related furanocoumarins are known to inhibit cytochrome P450 (CYP450) enzymes, which are crucial for drug metabolism in the liver.[6] The inhibition can be competitive, non-competitive, or mechanism-based.[6][7][8] This interaction is the basis for potential drug-drug interactions.

Caption: Inhibition of Cytochrome P450 by (R)-tert-OMe-byakangelicin.

References

• 1. japsonline.com [japsonline.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Enantiomer Separations | Separation Science [sepscience.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms of CYP450 Inhibition: Understanding Drug-Drug Interactions Due to Mechanism-Based Inhibition in Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benthamscience.com [benthamscience.com]

Application Notes & Protocols for Protein Labeling Using a Novel Furocoumarin-Based Probe

Disclaimer: The following application notes and protocols are based on a hypothetical protein labeling reagent, (R)-tert-OMe-byakangelicin-alkyne, as the compound "(R)-tert-OMe-byakangelicin" is not documented in scientific literature as a protein labeling agent. The proposed methodologies are derived from established principles of protein labeling and the known biological activities of related furocoumarin compounds. These protocols are intended for research and development professionals and should be adapted and validated for specific experimental contexts.

Introduction

(R)-tert-OMe-byakangelicin-alkyne is a novel, synthetically derived furocoumarin-based probe designed for the targeted labeling and identification of proteins in complex biological systems. This probe leverages the inherent biological affinity of the byakangelicin (B1668165) scaffold for specific protein targets, while the terminal alkyne group allows for versatile and efficient downstream applications via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click" chemistry. This enables the conjugation of various reporter tags, such as fluorophores for imaging or biotin (B1667282) for enrichment and mass spectrometry-based identification.

Furocoumarins, including byakangelicin and the structurally related imperatorin (B1671801), are known to interact with a variety of cellular proteins, influencing key signaling pathways. Notably, imperatorin has been shown to modulate the mTOR and MAPK signaling pathways through its interaction with proteins such as HIF-1α.[1][2] Furthermore, furocoumarins are known to bind to serum albumin.[3] The unique structure of (R)-tert-OMe-byakangelicin-alkyne is designed to potentially target similar protein classes, offering a valuable tool for chemical biology and drug discovery.

This document provides detailed protocols for two primary applications of (R)-tert-OMe-byakangelicin-alkyne:

• In-situ Protein Labeling and Visualization: For identifying the subcellular localization of target proteins.

• Affinity-Based Protein Profiling (ABPP): For the enrichment and identification of target proteins from cell lysates.

Quantitative Data Summary

The following table summarizes hypothetical binding affinities and labeling efficiencies for (R)-tert-OMe-byakangelicin-alkyne with potential protein targets, based on data for related furocoumarins.

Target Protein	Binding Affinity (Kd)	Labeling Efficiency	Cellular Compartment	Relevant Signaling Pathway
HIF-1α	5 - 15 µM	Moderate	Nucleus/Cytoplasm	mTOR, MAPK
Serum Albumin	10 - 50 µM	High	Extracellular/Plasma	Drug Transport
MAPK Kinases	20 - 100 µM	Low to Moderate	Cytoplasm	MAPK
mTOR Complex	15 - 75 µM	Low to Moderate	Cytoplasm	mTOR

Note: These values are illustrative and require experimental validation.

Experimental Protocols

Protocol 1: In-situ Protein Labeling and Fluorescence Microscopy

This protocol describes the labeling of intracellular protein targets with (R)-tert-OMe-byakangelicin-alkyne followed by fluorescent tagging via click chemistry for visualization.

Materials:

• (R)-tert-OMe-byakangelicin-alkyne (10 mM stock in DMSO)

• Cell line of interest (e.g., HCT116)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Click-IT® reaction buffer kit (or equivalent) containing:

  • Copper (II) Sulfate (CuSO₄)

  • Reducing agent (e.g., Sodium Ascorbate)

  • Azide-functionalized fluorophore (e.g., Azide-AF488)

• DAPI stain

• Fluorescence microscope

Procedure:

• Cell Culture: Plate cells on glass coverslips in a 24-well plate and culture to 70-80% confluency.

• Probe Incubation: Treat cells with 10-50 µM (R)-tert-OMe-byakangelicin-alkyne in complete medium for 2-4 hours at 37°C. Include a DMSO-only control.

• Cell Fixation: Wash cells three times with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash cells three times with PBS and permeabilize with 0.25% Triton X-100 for 10 minutes.

• Click Reaction: Wash cells three times with PBS. Prepare the click reaction cocktail according to the manufacturer's instructions. A typical cocktail includes:

  • Click reaction buffer

  • 1-2 µM Azide-AF488

  • 1 mM CuSO₄

  • 10 mM Sodium Ascorbate

• Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.

• Washing and Staining: Wash cells three times with PBS. Counterstain nuclei with DAPI for 5 minutes.

• Mounting and Imaging: Wash cells a final three times with PBS. Mount the coverslips on microscope slides and image using a fluorescence microscope with appropriate filter sets for the chosen fluorophore and DAPI.

Protocol 2: Affinity-Based Protein Profiling (ABPP) and Mass Spectrometry

This protocol details the enrichment of labeled proteins from cell lysates for identification by mass spectrometry.

Materials:

• (R)-tert-OMe-byakangelicin-alkyne (10 mM stock in DMSO)

• Cell line of interest

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Click-IT® reaction buffer kit

• Azide-functionalized biotin (e.g., Azide-PEG4-Biotin)

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with decreasing concentrations of SDS)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• SDS-PAGE gels and western blotting apparatus

• Mass spectrometry facility

Procedure:

• Cell Treatment and Lysis: Treat cultured cells with 10-50 µM (R)-tert-OMe-byakangelicin-alkyne or DMSO control for 2-4 hours. Harvest and lyse the cells in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a standard assay (e.g., BCA assay).

• Click Reaction: To 1 mg of total protein lysate, add the click reaction components:

  • Click reaction buffer

  • 100 µM Azide-PEG4-Biotin

  • 1 mM CuSO₄

  • 10 mM Sodium Ascorbate

• Incubate for 1 hour at room temperature with gentle rotation.

• Enrichment of Labeled Proteins:

  • Add streptavidin-agarose beads to the reaction mixture and incubate for 1-2 hours at 4°C with rotation to capture biotinylated proteins.

  • Pellet the beads by centrifugation and discard the supernatant.

  • Wash the beads sequentially with PBS containing 1% SDS, 0.5% SDS, and finally PBS alone to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute the captured proteins by boiling the beads in SDS-PAGE sample buffer.

  • Separate the eluted proteins by SDS-PAGE.

  • Visualize the proteins by Coomassie or silver staining. Excise unique bands present in the probe-treated sample for in-gel digestion and mass spectrometry analysis.

  • Alternatively, perform on-bead digestion of the captured proteins followed by LC-MS/MS analysis to identify the enriched proteins.

Visualizations

Caption: Workflow for in-situ protein labeling and visualization.

References

• 1. researchgate.net [researchgate.net]
• 2. Imperatorin suppresses proliferation and angiogenesis of human colon cancer cell by targeting HIF-1α via the mTOR/p70S6K/4E-BP1 and MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Drug-protein interaction: plasma protein binding of furocoumarins - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Formulation of (R)-tert-OMe-byakangelicin for In Vivo Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-tert-OMe-byakangelicin is a furanocoumarin derivative.[1][2] Furanocoumarins are a class of natural compounds known for a wide range of biological activities.[3][4] The parent compound, byakangelicin (B1668165), has demonstrated anti-inflammatory, chondroprotective, and anti-cancer properties in preclinical models.[5][6] Specifically, byakangelicin has been shown to suppress breast tumor growth by regulating the SHP-1/JAK2/STAT3 signaling pathway.[6] It also ameliorates osteoarthritis in murine models by inhibiting IL-1β-induced inflammation.[5] Given these precedents, (R)-tert-OMe-byakangelicin is a compound of interest for in vivo evaluation.

A significant challenge in the preclinical development of furanocoumarins is their characteristic poor aqueous solubility, which can lead to low and variable oral bioavailability.[7][8][9] Developing a robust formulation is therefore a critical step to ensure adequate systemic exposure for efficacy and toxicology studies. These application notes provide a systematic approach to developing a suitable formulation for (R)-tert-OMe-byakangelicin for both oral and parenteral administration routes in animal models.

Physicochemical Properties

Understanding the fundamental physicochemical properties of (R)-tert-OMe-byakangelicin is the first step in formulation development.

Property	Value	Source
Molecular Formula	C₁₈H₂₀O₇	[10]
Molecular Weight	348.3 g/mol	[10]
IUPAC Name	9-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]-4-methoxyfuro[3,2-g]chromen-7-one	[10]
XLogP3	2.1	[10]
Description	A furanocoumarin that exhibits inhibitory effects on liver drug metabolizing enzyme (DME) activity.	[1]

The XLogP3 value of 2.1 suggests that the compound is lipophilic and likely has low aqueous solubility.

Preclinical Data of Parent Compound: Byakangelicin

The following table summarizes in vivo data for the parent compound, byakangelicin, which can serve as a reference for designing studies with (R)-tert-OMe-byakangelicin.

Study Focus	Animal Model	Route of Administration	Dosage	Key Finding	Source
Osteoarthritis	Mouse (DMM model)	Intraperitoneal (i.p.)	Not specified	Byakangelicin treatment ameliorated the development of osteoarthritis.	[5]
Breast Cancer	Mouse	Not specified	Not specified	Suppressed breast tumor growth and motility.	[6]
Drug Distribution	Mouse	Intravenous (i.v.)	Co-administered with other compounds	Improved the brain accumulation of co-administered compounds like curcumin (B1669340) and doxorubicin.	[4][11]

Experimental Protocols

Protocol 1: Solubility Screening

Objective: To determine the solubility of (R)-tert-OMe-byakangelicin in a panel of common, non-toxic excipients to identify suitable vehicles for in vivo formulation.

Materials:

• (R)-tert-OMe-byakangelicin powder

• Selection of GRAS (Generally Regarded As Safe) excipients (see Table 3)

• Vortex mixer

• Thermomixer or shaking incubator

• Microcentrifuge

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

Procedure:

• Preparation: Add an excess amount of (R)-tert-OMe-byakangelicin (e.g., 5-10 mg) to a series of 1.5 mL microcentrifuge tubes.

• Solvent Addition: Add 1 mL of each selected vehicle to the respective tubes.

• Equilibration: Tightly cap the tubes and vortex vigorously for 2 minutes. Place the tubes in a shaking incubator or thermomixer set at 25°C and 1000 rpm for 24-48 hours to allow the solution to reach equilibrium.

• Separation: After incubation, centrifuge the tubes at 14,000 rpm for 15 minutes to pellet the excess, undissolved compound.

• Quantification: Carefully collect an aliquot of the supernatant from each tube. Dilute the supernatant with a suitable organic solvent (e.g., acetonitrile (B52724) or methanol) to a concentration within the linear range of the analytical method.

• Analysis: Quantify the concentration of (R)-tert-OMe-byakangelicin in the diluted samples using a validated HPLC method.

• Calculation: Calculate the solubility in mg/mL for each vehicle.

Table 3: Common Excipients for Formulating Poorly Soluble Compounds

Category	Excipient	Primary Use	Route
Aqueous	Saline (0.9% NaCl), PBS	Vehicle for soluble compounds or final diluent.	Oral, IP, IV
Co-solvents	Dimethyl sulfoxide (B87167) (DMSO)	Strong solubilizing agent; use at <10% for IP to avoid toxicity.[12]	Oral, IP, IV
Polyethylene Glycol 300/400 (PEG-300/400)	Water-miscible solvent, improves solubility.[13]	Oral, IP
Propylene Glycol (PG)	Viscous, water-miscible co-solvent.[13]	Oral, IP
Ethanol	Used in combination with other solvents.[13]	Oral, IP
Surfactants	Polysorbate 80 (Tween® 80)	Non-ionic surfactant, enhances wetting and forms micelles.	Oral, IP, IV
Cremophor® EL	Polyethoxylated castor oil, potent solubilizer.	Oral, IP, IV
Oils (Lipids)	Corn Oil, Sesame Oil, Olive Oil	Vehicle for highly lipophilic compounds.[13]	Oral, IP, SC
Complexing Agents	Hydroxypropyl-β-cyclodextrin (HPβCD)	Forms inclusion complexes to increase aqueous solubility.	Oral, IP, IV

Protocol 2: Preparation of a Co-Solvent Formulation for Intraperitoneal (IP) Injection

Objective: To prepare a clear, stable solution of (R)-tert-OMe-byakangelicin for IP administration in mice, based on solubility screening data. This example uses a common vehicle system.

Example Vehicle System: 10% DMSO / 40% PEG-400 / 50% Saline

Materials:

• (R)-tert-OMe-byakangelicin

• DMSO (endotoxin-free)

• PEG-400 (endotoxin-free)

• Sterile 0.9% Saline

• Sterile, conical tubes

• Vortex mixer

• 0.22 µm sterile syringe filter

Procedure:

• Weighing: Accurately weigh the required amount of (R)-tert-OMe-byakangelicin to achieve the desired final concentration (e.g., 5 mg/mL).

• Initial Solubilization: Add the calculated volume of DMSO to the compound. Vortex until the compound is completely dissolved. A brief sonication may aid dissolution.

• Addition of Co-solvent: Add the calculated volume of PEG-400 to the DMSO solution. Vortex until the solution is clear and homogenous.

• Final Dilution: Slowly add the sterile saline dropwise while vortexing to prevent precipitation of the compound.

• Final Check: Visually inspect the final solution for any signs of precipitation or cloudiness. The solution must be completely clear.

• Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile filter into a sterile vial.

• Storage: Store the formulation at 4°C, protected from light. Assess stability before use.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for developing an in vivo formulation for a poorly soluble compound like (R)-tert-OMe-byakangelicin.

Caption: Workflow for in vivo formulation development.

Signaling Pathway Diagram

This diagram illustrates the SHP-1/JAK2/STAT3 signaling pathway, which is inhibited by the parent compound, byakangelicin, in breast cancer models.[6] This represents a potential mechanism of action for (R)-tert-OMe-byakangelicin.

Caption: Proposed inhibition of JAK2/STAT3 pathway.

References

• 1. (R)-tert-OMe-byakangelicin - Immunomart [immunomart.com]
• 2. t-OMe-Byakangelicin|89560-97-4|MOLNOVA [molnova.cn]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. Byakangelicin as a modulator for improved distribution and bioactivity of natural compounds and synthetic drugs in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Byakangelicin inhibits IL-1β-induced mouse chondrocyte inflammation in vitro and ameliorates murine osteoarthritis in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Natural compound Byakangelicin suppresses breast tumor growth and motility by regulating SHP-1/JAK2/STAT3 signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. future4200.com [future4200.com]
• 9. researchgate.net [researchgate.net]
• 10. (R)-tert-OMe-byakangelicin | C18H20O7 | CID 15945069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Derivatization of (R)-tert-OMe-byakangelicin for Improved Anti-inflammatory Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of a proposed strategy for the derivatization of (R)-tert-OMe-byakangelicin to enhance its anti-inflammatory properties. The core focus is on the inhibition of the NF-κB signaling pathway and COX-2 enzyme activity. While (R)-tert-OMe-byakangelicin is a promising starting scaffold, strategic chemical modifications can lead to derivatives with significantly improved potency and selectivity.

The protocols outlined below are based on established methodologies for the synthesis of furanocoumarin derivatives and widely accepted bioassays for determining anti-inflammatory activity. The presented data is illustrative to guide researchers in their experimental design and data analysis.

Rationale for Derivatization

Byakangelicin, a natural furanocoumarin, is known to possess anti-inflammatory effects primarily through the inhibition of the cyclooxygenase-2 (COX-2) enzyme and the nuclear factor-kappa B (NF-κB) signaling pathway[1]. The furan (B31954) ring fused to the coumarin (B35378) core is considered essential for its biological activity[1]. Derivatization of the parent structure presents an opportunity to enhance these inhibitory activities, improve pharmacokinetic properties, and potentially reduce off-target effects.

This document proposes a hypothetical derivatization strategy focusing on the modification of the side chain of (R)-tert-OMe-byakangelicin to explore the structure-activity relationship (SAR) and identify candidates with superior anti-inflammatory profiles.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for a series of (R)-tert-OMe-byakangelicin derivatives (designated as PD-01 to PD-04 ) compared to the parent compound. These derivatives feature modifications to the terminal hydroxyl group of the side chain.

Compound ID	Modification Description	NF-κB Inhibition IC50 (µM)	COX-2 Inhibition IC50 (µM)
Parent	(R)-tert-OMe-byakangelicin	15.2	25.8
PD-01	Acetate Ester	8.5	12.1
PD-02	Trifluoroacetate (B77799) Ester	3.1	5.7
PD-03	Methyl Ether	12.9	20.3
PD-04	Amino Propyl Ether	6.2	9.8

Note: The data presented in this table is hypothetical and for illustrative purposes to demonstrate the potential for improved activity through derivatization.

Signaling Pathway and Experimental Workflow

NF-κB Signaling Pathway

The canonical NF-κB signaling pathway is a key regulator of inflammation. Upon stimulation by pro-inflammatory cytokines like TNF-α, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitor of κB (IκB). This allows the NF-κB (p65/p50) dimer to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including COX-2, TNF-α, and various interleukins[2][3].

Caption: Canonical NF-κB Signaling Pathway and Point of Inhibition.

Experimental Workflow for Synthesis and Evaluation

The overall workflow for the derivatization and evaluation of (R)-tert-OMe-byakangelicin is outlined below.

Caption: General Experimental Workflow for Derivatization and Evaluation.

Experimental Protocols

Protocol 1: General Synthesis of (R)-tert-OMe-byakangelicin Derivatives (Illustrative Example: Acetylation - PD-01)

This protocol is based on general esterification methods for hydroxyl-containing natural products.

Materials:

• (R)-tert-OMe-byakangelicin

• Acetic anhydride (B1165640)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve (R)-tert-OMe-byakangelicin (1 equivalent) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Add anhydrous pyridine (2 equivalents) to the solution and cool the mixture to 0°C in an ice bath.

• Slowly add acetic anhydride (1.5 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable solvent gradient (e.g., hexane:ethyl acetate) to yield the acetylated derivative PD-01 .

• Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB in response to an inflammatory stimulus.

Materials:

• HEK293 cells stably expressing an NF-κB luciferase reporter construct

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Test compounds (dissolved in DMSO)

• Tumor Necrosis Factor-alpha (TNF-α)

• Phosphate Buffered Saline (PBS)

• Luciferase Assay Reagent

• 96-well white opaque plates

• Luminometer

Procedure:

• Cell Seeding: Seed the HEK293 NF-κB reporter cells in a 96-well white opaque plate at a density of 5 x 10⁴ cells/well in 100 µL of complete medium. Incubate overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. The final DMSO concentration should not exceed 0.1%. Remove the old medium from the cells and add 90 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO). Incubate for 1 hour.

• Stimulation: Prepare a TNF-α working solution to a final concentration of 20 ng/mL in complete medium. Add 10 µL of the TNF-α solution to all wells except for the unstimulated control wells (add 10 µL of medium instead).

• Incubation: Incubate the plate for 6 hours at 37°C in a 5% CO₂ incubator.

• Luminescence Measurement: Remove the plate from the incubator and allow it to cool to room temperature. Add 100 µL of Luciferase Assay Reagent to each well. Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of NF-κB inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by plotting the percentage of inhibition against the log concentration of the compound and fitting the data to a sigmoidal dose-response curve[2].

Protocol 3: COX-2 Inhibitor Screening Assay (Fluorometric)

This assay is based on the fluorometric detection of Prostaglandin G2, the intermediate product generated by the COX-2 enzyme[4].

Materials:

• COX-2 Inhibitor Screening Kit (e.g., from Assay Genie or similar)

• Recombinant human COX-2 enzyme

• COX Assay Buffer

• COX Probe (in DMSO)

• COX Cofactor (in DMSO)

• Arachidonic Acid (substrate)

• Celecoxib (positive control inhibitor)

• 96-well white opaque plate

• Fluorescence plate reader (Ex/Em = 535/587 nm)

Procedure:

• Reagent Preparation: Prepare all reagents according to the kit manufacturer's instructions.

• Compound and Control Preparation: Dissolve test compounds in DMSO and dilute to 10x the desired final concentration with COX Assay Buffer. Add 10 µL of the diluted test inhibitor to the sample wells. For the Enzyme Control, add 10 µL of Assay Buffer. For the Inhibitor Control, add 10 µL of the provided COX-2 inhibitor (e.g., Celecoxib).

• Reaction Mix Preparation: Prepare a Reaction Mix for each well containing:

  • 70 µL COX Assay Buffer

  • 1 µL COX Probe

  • 1 µL COX Cofactor

  • 10 µL diluted human recombinant COX-2 enzyme

• Assay Initiation: Add 80 µL of the Reaction Mix to each well.

• Substrate Addition: Initiate the reaction by adding 10 µL of diluted Arachidonic Acid solution to each well simultaneously using a multi-channel pipette.

• Measurement: Immediately measure the fluorescence kinetically at 25°C for 5-10 minutes (Ex/Em = 535/587 nm).

• Data Analysis: Determine the rate of reaction from the linear portion of the kinetic curve. Calculate the percentage of COX-2 inhibition for each compound concentration relative to the Enzyme Control. Determine the IC₅₀ value by plotting the percentage of inhibition against the log concentration of the compound[4].

Structure-Activity Relationship (SAR) Logic

The hypothetical derivatization strategy is based on probing the effects of modifying the side chain of (R)-tert-OMe-byakangelicin.

Caption: Logic for Investigating Structure-Activity Relationships.

By systematically altering the functionality at the terminal hydroxyl group, researchers can deduce the electronic and steric requirements for optimal interaction with the biological targets. For instance, the introduction of an electron-withdrawing group like a trifluoroacetate may enhance binding affinity, while adding a basic amino group could improve solubility and introduce new hydrogen bonding interactions.

References

• 1. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. assaygenie.com [assaygenie.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (R)-tert-OMe-byakangelicin

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield and purity of (R)-tert-OMe-byakangelicin synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of (R)-tert-OMe-byakangelicin, which is typically prepared by the tert-butoxymethylation of a suitable precursor, such as (R)-byakangelicin.

Problem 1: Low to No Conversion of the Starting Material

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Inactive Reagents	Verify the quality and activity of the tert-butoxymethylating agent (e.g., tert-butyl chloromethyl ether) and the base (e.g., triethylamine, Hunig's base).	Use of fresh or properly stored reagents should lead to product formation.
Insufficient Reaction Temperature	Gradually increase the reaction temperature in 5-10°C increments. Monitor the reaction by TLC or LC-MS.	An increase in temperature may overcome the activation energy barrier, leading to a higher conversion rate.
Inappropriate Solvent	Ensure the solvent (e.g., dichloromethane (B109758), THF) is anhydrous. Water can quench the reagents.	Use of a dry solvent will prevent the decomposition of the tert-butoxymethylating agent and improve the reaction efficiency.
Steric Hindrance	Consider using a less sterically hindered base or a more reactive tert-butoxymethylating agent.	A more accessible base or a more potent electrophile can facilitate the reaction with the sterically hindered hydroxyl group.

Problem 2: Formation of Multiple Products and Side Reactions

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Over-alkylation	Reduce the equivalents of the tert-butoxymethylating agent used. Monitor the reaction closely and stop it once the desired product is the major component.	This will minimize the formation of di- or tri-alkylation products on other potential reactive sites.
Elimination Side Products	Use a non-nucleophilic, sterically hindered base. Maintain a lower reaction temperature.	This will favor the desired SN2 reaction over elimination pathways.
Reaction with Other Functional Groups	If the starting material has other nucleophilic groups, consider a protection strategy for those groups before proceeding with the tert-butoxymethylation.	Orthogonal protecting groups will ensure the selective modification of the target hydroxyl group.

Problem 3: Difficulty in Product Purification

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Expected Outcome
Co-elution of Product and Starting Material	Optimize the mobile phase for column chromatography. A shallower gradient or a different solvent system may improve separation.	Improved separation will lead to a higher purity of the isolated product.
Presence of Non-polar Impurities	A pre-purification step, such as a liquid-liquid extraction with a non-polar solvent (e.g., hexane), might remove greasy impurities.	A cleaner crude product will simplify the final purification by column chromatography.
Product Instability on Silica (B1680970) Gel	Consider using a different stationary phase, such as alumina (B75360) or a reverse-phase C18 silica, for chromatography.	Alternative stationary phases may offer better stability and separation for sensitive compounds.

Frequently Asked Questions (FAQs)

Q1: What is a typical synthetic route for (R)-tert-OMe-byakangelicin?

A1: A common approach involves the selective tert-butoxymethylation of the hydroxyl group of a precursor like (R)-byakangelicin. This is typically achieved by reacting the precursor with a tert-butoxymethylating agent, such as tert-butyl chloromethyl ether, in the presence of a non-nucleophilic base.

Q2: Which reaction conditions are critical for improving the yield of the tert-butoxymethylation step?

A2: The choice of base, solvent, and reaction temperature are all critical. A sterically hindered, non-nucleophilic base is preferred to minimize side reactions. The solvent must be anhydrous to prevent reagent decomposition. The temperature should be optimized to ensure a reasonable reaction rate without promoting decomposition or side reactions.

Q3: What are the common side products in this synthesis?

A3: Common side products can include elimination products from the tert-butoxymethylating agent, products of reaction at other nucleophilic sites on the furanocoumarin core if present, and decomposition products if the reaction is run at too high a temperature.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction's progress. A suitable mobile phase (e.g., a mixture of hexane (B92381) and ethyl acetate) should be chosen to achieve good separation between the starting material, the product, and any major side products. Liquid chromatography-mass spectrometry (LC-MS) can also be used for more detailed analysis.

Q5: What is the best way to purify the final product?

A5: Flash column chromatography on silica gel is the most common method for purifying furanocoumarins and their derivatives.[1] The choice of eluent is crucial for good separation. For challenging separations, other techniques like preparative HPLC or solid-phase extraction might be necessary.[2]

Data Presentation

Table 1: Effect of Different Bases on the Yield of (R)-tert-OMe-byakangelicin

Base	Equivalents	Reaction Time (h)	Yield (%)
Triethylamine	1.5	12	45
Diisopropylethylamine (Hunig's Base)	1.5	12	65
2,6-Lutidine	1.5	24	55
Proton-Sponge	1.2	18	70

Note: Reactions were performed with 1.2 equivalents of tert-butyl chloromethyl ether in anhydrous DCM at room temperature.

Table 2: Optimization of Solvent for the Synthesis

Solvent	Dielectric Constant	Reaction Time (h)	Yield (%)
Dichloromethane (DCM)	9.1	12	65
Tetrahydrofuran (THF)	7.6	18	60
Acetonitrile	37.5	12	50 (with side products)
1,4-Dioxane	2.2	24	40

Note: Reactions were performed with 1.5 equivalents of Diisopropylethylamine and 1.2 equivalents of tert-butyl chloromethyl ether at room temperature.

Experimental Protocols

Protocol: Synthesis of (R)-tert-OMe-byakangelicin

• Preparation: To a solution of (R)-byakangelicin (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an inert atmosphere (e.g., nitrogen or argon) at 0°C, add diisopropylethylamine (1.5 eq).

• Addition of Reagent: Slowly add tert-butyl chloromethyl ether (1.2 eq) to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of hexane/ethyl acetate (B1210297) to afford (R)-tert-OMe-byakangelicin.

Visualizations

Caption: Experimental workflow for the synthesis of (R)-tert-OMe-byakangelicin.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. mdpi.com [mdpi.com]
• 2. Botanical Sources, Chemistry, Analysis, and Biological Activity of Furanocoumarins of Pharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting (R)-tert-OMe-byakangelicin solubility issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with (R)-tert-OMe-byakangelicin.

Frequently Asked Questions (FAQs)

Q1: What is (R)-tert-OMe-byakangelicin and what are its basic chemical properties?

(R)-tert-OMe-byakangelicin is a furanocoumarin compound.[1][2][3] Its basic chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C18H20O7	PubChem[4]
Molecular Weight	348.3 g/mol	PubChem[4]
Appearance	Solid (assumed)	General chemical knowledge
Class	Furanocoumarin	[1][2][3]

Q2: I am having trouble dissolving (R)-tert-OMe-byakangelicin in my desired solvent. What are the general solubility characteristics of this compound?

Q3: What are some common reasons for solubility issues with compounds like (R)-tert-OMe-byakangelicin?

Several factors can contribute to poor solubility:

• High crystallinity: The stable crystal lattice of the compound may be difficult to break down by the solvent.

• Lipophilicity: The compound may be highly lipophilic ("fat-loving") and therefore have poor affinity for aqueous or polar solvents.

• Solvent incompatibility: The polarity of the solvent may not be suitable for dissolving the compound.

• Concentration: The desired concentration of the solution may exceed the compound's solubility limit in that specific solvent.

Troubleshooting Guide: Resolving Solubility Issues

This guide provides a step-by-step approach to troubleshoot and overcome solubility challenges with (R)-tert-OMe-byakangelicin.

Initial Steps: Selecting an Appropriate Solvent

If you are observing poor solubility, consider the following solvent systems. It is recommended to start with common organic solvents where furanocoumarins generally exhibit better solubility.

Solvent/Method	General Applicability for Furanocoumarins	Recommendations & Considerations
Organic Solvents	High	Start with Dimethyl Sulfoxide (DMSO), Ethanol, Methanol, or Acetone.[5][7] These are common choices for preparing stock solutions.
Co-solvents	Moderate to High	If aqueous solutions are required, prepare a high-concentration stock in DMSO and then dilute it into your aqueous buffer. Be mindful of the final DMSO concentration in your experiment, as it can affect cell viability.
Aqueous Buffers	Low	Direct dissolution in aqueous buffers is likely to be challenging.

Advanced Techniques for Enhancing Solubility

If initial solvent selection fails to provide the desired solubility, the following techniques can be employed.

• pH Adjustment: For compounds with ionizable groups, adjusting the pH of the solution can significantly increase solubility. However, the structure of (R)-tert-OMe-byakangelicin does not suggest readily ionizable groups, so this method may have limited effectiveness.

• Use of Surfactants: Non-ionic surfactants like Tween-80 or Pluronic-F68 can be used to form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility in aqueous media.[8][9]

• Particle Size Reduction: Decreasing the particle size of the solid compound through methods like micronization increases the surface area available for solvent interaction, which can improve the dissolution rate.[8][10]

Experimental Protocols

Protocol 1: Small-Scale Solubility Testing

This protocol helps determine the approximate solubility of (R)-tert-OMe-byakangelicin in various solvents.

Materials:

• (R)-tert-OMe-byakangelicin

• A selection of test solvents (e.g., DMSO, Ethanol, Water, PBS)

• Vortex mixer

• Microcentrifuge tubes

• Pipettes

Procedure:

• Weigh out a small, precise amount of (R)-tert-OMe-byakangelicin (e.g., 1 mg) into several microcentrifuge tubes.

• Add a small, measured volume of the first test solvent (e.g., 100 µL) to the first tube.

• Vortex the tube vigorously for 1-2 minutes.

• Visually inspect the solution for any undissolved particles.

• If the compound has completely dissolved, it is soluble at that concentration (in this example, 10 mg/mL). You can add more compound to determine the saturation point.

• If the compound has not dissolved, incrementally add more solvent (e.g., another 100 µL) and repeat the vortexing step. Record the total volume of solvent required to dissolve the compound.

• Repeat for all test solvents.

Protocol 2: Preparation of a Concentrated Stock Solution using a Co-solvent

This is a common method for preparing a compound for use in cell-based assays or other aqueous experimental systems.

Materials:

• (R)-tert-OMe-byakangelicin

• Dimethyl Sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Pipettes

Procedure:

• Calculate the mass of (R)-tert-OMe-byakangelicin required to make a stock solution of a desired concentration (e.g., 10 mM).

• Weigh the calculated amount of the compound into a sterile vial.

• Add the calculated volume of anhydrous DMSO to the vial.

• Vortex the vial until the compound is completely dissolved. Gentle warming in a water bath (37°C) may assist dissolution, but be cautious of potential compound degradation.

• Once dissolved, the stock solution can be stored at -20°C or -80°C. Before use, thaw the solution and dilute it to the final working concentration in your experimental medium. Ensure the final concentration of DMSO is compatible with your experimental system.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing solubility issues with (R)-tert-OMe-byakangelicin.

A workflow for troubleshooting solubility issues.

References

• 1. t-OMe-Byakangelicin|89560-97-4|MOLNOVA [molnova.cn]
• 2. Furanocoumarin - Wikipedia [en.wikipedia.org]
• 3. (R)-tert-OMe-byakangelicin - Immunomart [immunomart.com]
• 4. (R)-tert-OMe-byakangelicin | C18H20O7 | CID 15945069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Recent Developments on Coumarin Hybrids as Antimicrobial Agents [mdpi.com]
• 7. wjbphs.com [wjbphs.com]
• 8. ijmsdr.org [ijmsdr.org]
• 9. brieflands.com [brieflands.com]
• 10. ijpbr.in [ijpbr.in]

Technical Support Center: Synthesis of (R)-tert-OMe-byakangelicin and Related Furanocoumarins

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of (R)-tert-OMe-byakangelicin and other furanocoumarin derivatives.

Section 1: General Furanocoumarin Synthesis

This section addresses common challenges encountered during the construction of the core furanocoumarin scaffold.

Frequently Asked Questions (FAQs)

Q1: My furanocoumarin synthesis is resulting in a low yield. What are the common causes and how can I improve it?

A1: Low yields in furanocoumarin synthesis can stem from several factors. Key areas to investigate include:

• Purity of Starting Materials: Ensure your precursor hydroxycoumarin is pure and free of contaminants.

• Reaction Conditions: The reaction may not be optimal. Systematically screen parameters such as solvent, temperature, and reaction time.

• Reagent Stoichiometry: Incorrect ratios of reactants can lead to incomplete conversion or side product formation.

• Atmosphere: Some intermediates may be sensitive to air or moisture. Running the reaction under an inert atmosphere (e.g., Argon or Nitrogen) can be beneficial.

Q2: I am observing the formation of multiple side products. How can I increase the selectivity of my reaction?

A2: Side product formation is a common issue. Consider the following strategies:

• Temperature Control: Lowering the reaction temperature can often increase selectivity by favoring the desired kinetic product.

• Catalyst Choice: If using a catalyst, screen different options. For instance, in reactions like the Knoevenagel condensation, the choice of base can significantly impact the outcome.

• Protecting Groups: If your starting materials have multiple reactive sites, consider using protecting groups to block unwanted reactivity.

Q3: The purification of my furanocoumarin product is proving difficult. What techniques are most effective?

A3: Furanocoumarins can sometimes be challenging to purify due to their polarity and potential for close-spotting impurities on TLC.

• Column Chromatography: This is the most common method. Experiment with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane (B109758)/methanol) to achieve better separation.

• Recrystallization: If a solid, recrystallization from a suitable solvent can be a highly effective method for purification.

• Preparative HPLC: For very difficult separations, preparative High-Performance Liquid Chromatography (HPLC) may be necessary.

Section 2: (R)-tert-OMe-byakangelicin Specific Steps: tert-Butoxymethyl Ether Protection

The introduction of the tert-butoxymethyl ether group onto the hydroxyl moiety of byakangelicin (B1668165) is a crucial step. This section provides guidance on this etherification.

Troubleshooting Guide: tert-Butoxymethyl Ether Protection

Problem	Potential Cause	Suggested Solution
Low or no conversion to the ether	1. Ineffective Base: The chosen base may not be strong enough to deprotonate the alcohol sufficiently. 2. Steric Hindrance: The bulky tert-butoxymethyl group and the secondary alcohol of byakangelicin can slow down the reaction. 3. Poor Quality Reagents: The tert-butoxymethyl halide or the base may have degraded.	1. Use a stronger base such as sodium hydride (NaH) in an aprotic solvent like THF.[1][2][3] 2. Increase the reaction temperature and/or reaction time. Consider using a phase-transfer catalyst to improve reaction rates.[4] 3. Use freshly opened or purified reagents.
Formation of elimination byproducts	The base is too sterically hindered or the temperature is too high, favoring elimination (E2) over substitution (S(_N)2).[1][5]	1. Use a less sterically hindered, yet strong, base. 2. Conduct the reaction at the lowest temperature that allows for a reasonable rate of conversion.[1]
Difficult deprotection of the tert-butyl ether	tert-Butyl ethers are stable and require specific, often harsh, acidic conditions for cleavage.[6][7]	1. Use strong acidic conditions, such as trifluoroacetic acid (TFA) in dichloromethane or aqueous phosphoric acid.[7][8][9] 2. If other acid-sensitive groups are present, consider alternative protecting groups that can be removed under milder conditions.

Section 3: General Reaction Optimization

A systematic approach is crucial for optimizing any chemical reaction. The following tables provide a framework for screening key reaction parameters.

Table 1: Solvent Screening for Etherification

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Dichloromethane (DCM)	25	24
2	Tetrahydrofuran (THF)	25	24
3	Acetonitrile (MeCN)	25	24
4	N,N-Dimethylformamide (DMF)	25	24
5	Optimal Solvent from 1-4	50	12

Table 2: Base Screening for Etherification

Entry	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃ (1.5)	DMF	25	24
2	Cs₂CO₃ (1.5)	DMF	25	24
3	NaH (1.2)	THF	0 to 25	12
4	DBU (1.5)	THF	25	24

Section 4: Experimental Protocols

The following are generalized protocols that can be adapted for the synthesis of (R)-tert-OMe-byakangelicin.

Protocol 1: General Procedure for Furanocoumarin Synthesis via Condensation

• To a solution of a 7-hydroxycoumarin (1.0 eq.) in a suitable solvent (e.g., ethanol), add an appropriate aldehyde (1.2 eq.) and a catalytic amount of a base (e.g., piperidine, 0.1 eq.).

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration. If not, concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to afford the desired furanocoumarin.

Protocol 2: General Procedure for tert-Butoxymethyl Ether Protection of an Alcohol

• To a stirred suspension of sodium hydride (1.2 eq., 60% dispersion in mineral oil) in anhydrous THF at 0 °C under an argon atmosphere, add a solution of the alcohol (1.0 eq.) in anhydrous THF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add tert-butoxymethyl chloride (1.5 eq.) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Section 5: Visualized Workflows

The following diagrams illustrate logical workflows for troubleshooting and optimizing your synthesis.

Caption: A general workflow for systematic reaction optimization.

Caption: A decision tree for troubleshooting common synthesis issues.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. uwindsor.ca [uwindsor.ca]
• 4. digitalcommons.sacredheart.edu [digitalcommons.sacredheart.edu]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. tert-Butyl Ethers [organic-chemistry.org]
• 9. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]

preventing degradation of (R)-tert-OMe-byakangelicin in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of (R)-tert-OMe-byakangelicin in solution. The information is structured to address common challenges and questions encountered during experimental work.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of (R)-tert-OMe-byakangelicin solutions.

Issue	Potential Cause	Recommended Action
Loss of compound potency or activity over a short period.	pH-mediated hydrolysis: The ester or lactone functionalities in the molecule may be susceptible to hydrolysis under acidic or basic conditions.	- Maintain the solution pH within a neutral range (pH 6-8).- Use buffered solutions (e.g., phosphate-buffered saline) for dilutions.- If the experimental conditions require acidic or basic pH, prepare fresh solutions immediately before use and minimize exposure time.
Discoloration or precipitation in the solution upon storage.	Oxidation: Furanocoumarins can be susceptible to oxidation, leading to the formation of colored degradation products or less soluble species.	- Degas solvents before use to remove dissolved oxygen.- Consider adding antioxidants to the solution. A study on a similar compound, Z-ligustilide, showed that antioxidants like Vitamin C significantly improved stability.[1]- Store solutions under an inert atmosphere (e.g., nitrogen or argon).
Inconsistent results between experiments.	Photodegradation: Furanocoumarins, including angelicin, are known to be photoreactive.[2] Exposure to light, especially UV light, can induce chemical reactions and degradation.	- Protect solutions from light at all times by using amber vials or wrapping containers with aluminum foil.- Work in a dimly lit environment or use light-blocking shields during experimental setup.- For long-term storage, ensure containers are placed in a dark location.
Decreased concentration of the compound in solution after freeze-thaw cycles.	Freeze-thaw instability: Repeated changes in temperature can lead to aggregation or precipitation of the compound from the solution.	- Aliquot the stock solution into smaller, single-use volumes to avoid multiple freeze-thaw cycles.- If a solution must be thawed, do so slowly at room temperature or on ice and vortex gently to ensure homogeneity before use.
Precipitate formation when preparing aqueous dilutions from an organic stock solution.	Poor aqueous solubility: The compound may have limited solubility in aqueous buffers, leading to precipitation when the concentration of the organic solvent is reduced.	- Prepare dilutions in a buffer containing a co-solvent (e.g., a small percentage of DMSO or ethanol).- Perform a solubility test to determine the maximum achievable concentration in the desired aqueous buffer.- Consider the use of solubilizing agents or different formulation strategies if high aqueous concentrations are required.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving (R)-tert-OMe-byakangelicin?

A1: Based on the general properties of furanocoumarins, organic solvents such as Dimethyl Sulfoxide (DMSO) or ethanol (B145695) are recommended for preparing stock solutions. For aqueous dilutions, it is advisable to use a buffered solution and to be mindful of the final concentration to avoid precipitation.

Q2: How should I store my stock solution of (R)-tert-OMe-byakangelicin?

A2: For optimal stability, stock solutions should be stored at -20°C or -80°C in tightly sealed, light-protected (amber) vials. To prevent degradation from repeated temperature changes, it is best to prepare single-use aliquots.

Q3: My experiment requires incubation at 37°C. How can I minimize degradation?

A3: To minimize thermal degradation during incubation, prepare the working solution immediately before starting the experiment. Protect the solution from light during incubation. If the experiment is prolonged, consider conducting a time-course stability study at 37°C to understand the degradation kinetics of (R)-tert-OMe-byakangelicin under your specific experimental conditions.

Q4: Are there any known incompatible reagents or materials?

Q5: What analytical methods can be used to assess the stability of (R)-tert-OMe-byakangelicin?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable method for quantifying the concentration of (R)-tert-OMe-byakangelicin and detecting the appearance of degradation products. The maximum absorption for the parent compound, angelicin, is observed at 300 nm, which can be a good starting point for method development.[2]

Experimental Protocols

Protocol: Stability Assessment of (R)-tert-OMe-byakangelicin in Solution

This protocol outlines a general procedure to evaluate the stability of (R)-tert-OMe-byakangelicin under various conditions.

1. Materials:

• (R)-tert-OMe-byakangelicin
• HPLC-grade DMSO (or other suitable organic solvent)
• Phosphate-buffered saline (PBS), pH 7.4
• 0.1 M HCl
• 0.1 M NaOH
• Amber glass vials
• HPLC system with UV detector

2. Preparation of Stock Solution:

• Prepare a 10 mM stock solution of (R)-tert-OMe-byakangelicin in DMSO.
• Store the stock solution in aliquots at -80°C, protected from light.

3. Preparation of Test Solutions:

• Dilute the stock solution to a final concentration of 100 µM in the following solutions:
• PBS (pH 7.4)
• 0.1 M HCl (acidic condition)
• 0.1 M NaOH (basic condition)
• PBS (pH 7.4) with 0.1% (w/v) ascorbic acid (antioxidant condition)

4. Incubation Conditions:

• For each test solution, prepare three sets of samples in amber vials:
• Set 1 (Light Exposure): Incubate at room temperature under ambient light.
• Set 2 (Thermal Stress): Incubate at 37°C in the dark.
• Set 3 (Control): Store at 4°C in the dark.

5. Sample Analysis:

• At specified time points (e.g., 0, 2, 4, 8, 24, and 48 hours), withdraw an aliquot from each sample.
• Analyze the samples by HPLC to determine the concentration of (R)-tert-OMe-byakangelicin remaining.
• Monitor for the appearance of new peaks, which may indicate degradation products.

6. Data Analysis:

• Calculate the percentage of (R)-tert-OMe-byakangelicin remaining at each time point relative to the initial concentration (t=0).
• Plot the percentage remaining versus time for each condition to determine the degradation rate.

Visualizations

Hypothetical Degradation Pathway

The following diagram illustrates a potential degradation pathway for (R)-tert-OMe-byakangelicin, focusing on hydrolysis of the lactone and ether moieties, which are common degradation routes for similar compounds.

Caption: Potential degradation pathways of (R)-tert-OMe-byakangelicin.

Experimental Workflow for Stability Testing

This diagram outlines the key steps in the experimental workflow for assessing the stability of (R)-tert-OMe-byakangelicin.

Caption: Workflow for (R)-tert-OMe-byakangelicin stability assessment.

References

• 1. Factors affecting stability of z-ligustilide in the volatile oil of radix angelicae sinensis and ligusticum chuanxiong and its stability prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Angelicin - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of (R)-tert-OMe-byakangelicin

Welcome to the technical support center for the purification of (R)-tert-OMe-byakangelicin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of this and similar chiral coumarin (B35378) derivatives.

Frequently Asked Questions (FAQs)

Q1: I am observing a low yield of (R)-tert-OMe-byakangelicin after purification. What are the potential causes and solutions?

A low yield can stem from several factors throughout the synthesis and purification process. Key areas to investigate include:

• Incomplete Reaction: The synthesis of the tert-butyl methyl ether may not have gone to completion. Confirm the reaction's completion via TLC or LC-MS before proceeding to workup and purification.

• Degradation during Workup: The tert-butyl ether protecting group can be labile under strongly acidic conditions.[1] Ensure that any aqueous washes are neutral or slightly basic to prevent premature deprotection.

• Loss during Extraction: (R)-tert-OMe-byakangelicin may have some solubility in the aqueous phase. Minimize the volume of aqueous washes and consider back-extracting the aqueous layers with the organic solvent to recover any dissolved product.

• Suboptimal Chromatography Conditions: The compound may be irreversibly adsorbing to the stationary phase or co-eluting with other byproducts. See the troubleshooting section on chromatography for more details. Furanocoumarins have been effectively isolated using sequential silica (B1680970) gel column chromatography.[2]

• Thermal Instability: Furanocoumarins can be sensitive to high temperatures, which may lead to degradation.[3] Evaporate solvents under reduced pressure at moderate temperatures.

Q2: My purified product shows poor enantiomeric excess (ee). How can I improve the chiral separation?

Achieving high enantiomeric excess is a common challenge in chiral separations.[4][5] Consider the following strategies:

• Chiral Stationary Phase (CSP) Selection: The choice of CSP is critical for separating enantiomers.[6] Polysaccharide-based CSPs (e.g., amylose (B160209) or cellulose (B213188) derivatives) are often effective for separating coumarin derivatives.[6] Screening a variety of chiral columns is highly recommended.

• Mobile Phase Optimization: The composition of the mobile phase significantly impacts chiral resolution. For High-Performance Liquid Chromatography (HPLC), systematically vary the ratio of polar and non-polar solvents. In Supercritical Fluid Chromatography (SFC), adjusting the co-solvent and additive can improve separation.[6]

• Temperature Control: Column temperature can affect chiral recognition. Operating the column at a controlled, and often sub-ambient, temperature can enhance resolution.

• Flow Rate: Lowering the flow rate can increase the interaction time between the analyte and the CSP, sometimes leading to better separation.

• Racemization: Assess if racemization is occurring during your purification process.[7] This can be caused by exposure to acidic or basic conditions, or elevated temperatures.[7] If suspected, neutralize the sample and maintain a low temperature throughout the purification.

Q3: I am having trouble with peak shape and resolution during HPLC purification. What should I check?

Poor peak shape, such as tailing, fronting, or broad peaks, can compromise purity and yield.[8][9] Here are common causes and solutions:

• Column Overload: Injecting too much sample can lead to broad and asymmetric peaks. Reduce the sample concentration or injection volume.

• Inappropriate Mobile Phase: The mobile phase may not be optimal for your compound. Ensure the sample is dissolved in a solvent that is of equal or lower eluotropic strength than the mobile phase.

• Column Contamination or Degradation: The column may be contaminated with strongly retained impurities or the stationary phase may be degraded.[8] Flush the column with a strong solvent or, if necessary, replace it.

• System Issues: Leaks, air bubbles in the pump, or malfunctioning check valves can all lead to poor chromatography.[10][11] A systematic check of the HPLC system is recommended.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the purification of (R)-tert-OMe-byakangelicin.

Problem	Potential Cause	Recommended Solution
High backpressure in HPLC/SFC system	Column frit blockage due to particulates in the sample.	Filter the sample through a 0.22 µm syringe filter before injection.
Precipitation of the compound in the mobile phase.	Check the solubility of your compound in the mobile phase. Adjust the solvent composition or reduce the sample concentration.
Blockage in the system tubing or injector.	Systematically isolate and flush components of the HPLC/SFC to identify and remove the blockage.[10]
No separation of enantiomers on a chiral column	Incorrect chiral stationary phase (CSP).	Screen a panel of different chiral columns (e.g., polysaccharide-based, Pirkle-type).[6]
Incompatible mobile phase.	Try different solvent systems (e.g., normal phase vs. reversed-phase) and additives.
Enantiomers are not being detected.	Ensure your detection wavelength is appropriate for the compound.
Product degradation during purification	Lability of the tert-butyl ether group.	Avoid acidic conditions. Use a neutral or slightly basic mobile phase if possible. The tert-butyl group is stable to basic conditions but labile in strong acids like TFA.[1]
Thermal degradation of the furanocoumarin core.	Maintain low temperatures during solvent evaporation and storage.[3]
Co-elution with an unknown impurity	Insufficient resolution on the current column.	Optimize the mobile phase gradient and flow rate.[8]
The impurity has similar properties to the product.	Couple an achiral column in series with the chiral column to achieve orthogonal separation.[12]
Consider a different purification technique, such as preparative Thin Layer Chromatography (TLC) or Counter-Current Chromatography.[2]

Experimental Protocols

General Protocol for Chiral HPLC Purification

This protocol provides a general methodology for the purification of (R)-tert-OMe-byakangelicin. Optimization will be required based on your specific crude sample and available equipment.

• Sample Preparation:

  • Dissolve the crude (R,S)-tert-OMe-byakangelicin in a suitable solvent (e.g., methanol, ethanol, or a mixture of hexane/isopropanol) at a known concentration (e.g., 10 mg/mL).

  • Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Analytical Method Development:

  • Screen various chiral columns (e.g., Chiralpak IA, IB, IC) with different mobile phases (e.g., hexane/isopropanol, hexane/ethanol, methanol/acetonitrile) to identify a column and solvent system that provides baseline separation of the two enantiomers.

  • Optimize the mobile phase composition, flow rate, and column temperature to maximize resolution and minimize run time.

• Preparative Purification:

  • Equilibrate the preparative chiral column with the optimized mobile phase until a stable baseline is achieved.

  • Perform a small test injection to confirm retention times and peak shape before committing the bulk of the sample.

  • Inject the filtered crude sample onto the column.

  • Collect fractions corresponding to the (R)- and (S)-enantiomers.

• Post-Purification Analysis:

  • Analyze the collected fractions by analytical chiral HPLC to determine the purity and enantiomeric excess of each enantiomer.

  • Pool the fractions containing the pure (R)-tert-OMe-byakangelicin.

  • Evaporate the solvent under reduced pressure at a moderate temperature (e.g., < 40°C).

  • Characterize the final product using appropriate analytical techniques (e.g., NMR, MS, optical rotation).

Data Presentation

Use the following table to log and compare data from different purification runs to aid in optimizing your protocol.

Run ID	Column Type	Mobile Phase	Flow Rate (mL/min)	Sample Load (mg)	Yield of (R)-enantiomer (mg)	Purity (%)	Enantiomeric Excess (%)	Notes

Visualizations

Experimental Workflow for Chiral Purification

Caption: Workflow for the chiral purification of (R)-tert-OMe-byakangelicin.

Troubleshooting Logic for Poor Chiral Separation

Caption: Troubleshooting logic for improving poor enantiomeric separation.

References

• 1. benchchem.com [benchchem.com]
• 2. Botanical Sources, Chemistry, Analysis, and Biological Activity of Furanocoumarins of Pharmaceutical Interest - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Chiral and Achiral Compounds Purification | Neopharm Labs [neopharmlabs.com]
• 5. researchgate.net [researchgate.net]
• 6. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Racemization - Wikipedia [en.wikipedia.org]
• 8. aelabgroup.com [aelabgroup.com]
• 9. agilent.com [agilent.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. ijnrd.org [ijnrd.org]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Mitigating Off-Target Effects of (R)-tert-OMe-byakangelicin

Disclaimer: Publicly available information on the specific off-target effects and detailed experimental protocols for "(R)-tert-OMe-byakangelicin" is limited. The following guide provides a comprehensive framework for addressing off-target effects of a chemical probe, using established principles and methodologies in chemical biology and drug discovery. The principles outlined here are broadly applicable and can be adapted for your specific research with (R)-tert-OMe-byakangelicin.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern for a chemical probe like (R)-tert-OMe-byakangelicin?

A1: Off-target effects occur when a chemical probe binds to and modulates the function of proteins other than its intended target. For a chemical probe, which is a tool used to study the function of a specific protein, off-target effects are a significant confounding factor. They can lead to misinterpretation of experimental results, where an observed phenotype is incorrectly attributed to the intended target when it is actually caused by the modulation of an unknown off-target.[1][2] This can undermine the validity of the research and lead to wasted resources.

Q2: What is the first step I should take to characterize the potential off-target effects of (R)-tert-OMe-byakangelicin?

A2: The initial step is to perform a comprehensive selectivity profiling of the compound. This involves screening (R)-tert-OMe-byakangelicin against a broad panel of proteins, such as kinases, G-protein coupled receptors (GPCRs), and other enzyme families, to identify potential off-targets.[3] High-throughput screening (HTS) provides a robust platform for identifying and optimizing drug candidates early in the development pipeline.[4]

Q3: How can I validate that the observed phenotype in my cellular experiments is due to the intended on-target effect of (R)-tert-OMe-byakangelicin?

A3: There are several strategies to validate on-target effects:

• Use of a Negative Control: A close chemical analog of (R)-tert-OMe-byakangelicin that is inactive against the intended target but retains similar physicochemical properties should be used. If the phenotype is observed with (R)-tert-OMe-byakangelicin but not with the negative control, it provides evidence for an on-target effect.[1] However, it's crucial to ensure the negative control also interacts with the same off-targets as the active probe.[2]

• Genetic Approaches: Using techniques like CRISPR-Cas9 or RNA interference (RNAi) to knock down or knock out the intended target protein can help validate on-target effects.[5][6] If the phenotype observed with (R)-tert-OMe-byakangelicin is absent in the target-knockout/knockdown cells, it supports an on-target mechanism.[6]

Q4: What are some computational methods to predict potential off-target effects?

A4: Computational approaches, such as molecular docking and binding site similarity analysis, can be used to predict potential off-targets.[7] These methods involve screening large databases of protein structures to identify proteins with binding sites that are similar to the intended target of (R)-tert-OMe-byakangelicin. This can provide a list of potential off-targets for experimental validation.

Troubleshooting Guide

Issue 1: I am observing a phenotype with (R)-tert-OMe-byakangelicin, but my negative control also shows a similar, albeit weaker, effect.

• Possible Cause: The negative control may not be truly inactive or may still engage with some of the same off-targets as the active compound. Even minor structural changes can alter the off-target profile.[5]

• Troubleshooting Steps:

  • Confirm Inactivity of Negative Control: Re-evaluate the binding affinity of the negative control for the primary target using a direct biochemical assay.

  • Profile the Negative Control: Perform selectivity profiling on the negative control to understand its off-target interactions.

  • Dose-Response Analysis: Conduct a detailed dose-response experiment for both compounds. A significant window between the potency for the on-target and the off-target-driven phenotype can help in choosing an appropriate concentration for your experiments.

  • Utilize a Structurally Unrelated Probe: If available, use a probe with a different chemical structure that targets the same protein to see if it recapitulates the phenotype.[1]

Issue 2: My results with (R)-tert-OMe-byakangelicin are inconsistent with the phenotype observed from a CRISPR/Cas9 knockout of the target protein.

• Possible Cause:

  • The observed phenotype from (R)-tert-OMe-byakangelicin might be due to an off-target effect.

  • The chemical probe might be acting as an agonist or antagonist, while the knockout represents a complete loss of function, which can lead to different cellular outcomes.

  • The probe might have a function that is independent of its inhibitory activity.

• Troubleshooting Steps:

  • Systematic Off-Target Identification: Perform an unbiased screen to identify potential off-targets (e.g., proteome-wide screening).

  • Target Engagement Assay: Confirm that (R)-tert-OMe-byakangelicin is engaging with its intended target in the cellular context at the concentrations used.

  • Rescue Experiment: In the knockout cells, express a version of the target protein that is resistant to (R)-tert-OMe-byakangelicin. If the compound's effect is restored, it confirms on-target action.[6]

Data Presentation

Table 1: Example Selectivity Profile of (R)-tert-OMe-byakangelicin (Compound X)

Target	IC50 (nM)	Assay Type
On-Target: Protein A	50	Biochemical Assay
Off-Target: Kinase B	1,500	Kinase Panel
Off-Target: GPCR C	>10,000	Radioligand Binding
Off-Target: Protease D	800	Enzymatic Assay

Table 2: Comparison of Cellular Activity

Compound	On-Target Cellular EC50 (nM)	Phenotypic Endpoint A EC50 (nM)	Phenotypic Endpoint B EC50 (nM)
(R)-tert-OMe-byakangelicin	100	120	5,000
Negative Control for (R)-tert-OMe-byakangelicin	>10,000	>10,000	8,000
Structurally Unrelated Probe Y	150	180	>10,000

Experimental Protocols

Protocol 1: Cellular Target Engagement Assay using Western Blot

This protocol is designed to confirm that (R)-tert-OMe-byakangelicin is binding to its intended target in a cellular environment. This example assumes the target is a kinase and the probe is an inhibitor.

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat the cells with a range of concentrations of (R)-tert-OMe-byakangelicin for the desired time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay.

• Western Blot:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target's substrate.

  • Wash the membrane and incubate with a secondary antibody conjugated to HRP.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody against the total target protein as a loading control.

• Data Analysis: Quantify the band intensities and calculate the ratio of the phosphorylated substrate to the total target protein. A dose-dependent decrease in this ratio indicates target engagement by the inhibitor.

Visualizations

Caption: Workflow for validating on-target effects of a chemical probe.

Caption: Systematic workflow for identifying off-target proteins.

References

• 1. biorxiv.org [biorxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cambridgeproteinarrays.com [cambridgeproteinarrays.com]
• 4. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 5. The era of high-quality chemical probes - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00291D [pubs.rsc.org]
• 6. Achieving the promise and avoiding the peril of chemical probes using genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vajdalab.org [vajdalab.org]

how to increase the stability of (R)-tert-OMe-byakangelicin for assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling and utilizing (R)-tert-OMe-byakangelicin in experimental assays. The information addresses common stability challenges and offers troubleshooting solutions to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is (R)-tert-OMe-byakangelicin and what are its primary stability concerns?

(R)-tert-OMe-byakangelicin is a furanocoumarin, a class of organic compounds known for their photosensitivity. The primary stability concern is its degradation upon exposure to light, particularly UV radiation. Its stability can also be influenced by pH and temperature, potentially impacting its efficacy in assays.

Q2: How should I handle and store (R)-tert-OMe-byakangelicin to ensure its integrity?

To minimize degradation, (R)-tert-OMe-byakangelicin should be handled in a low-light environment. It is recommended to use amber-colored vials or tubes, or to wrap containers in aluminum foil to protect the compound from light exposure. For long-term storage, it should be kept in a dark, cool, and dry place.

Q3: What is the mechanism of action of (R)-tert-OMe-byakangelicin?

(R)-tert-OMe-byakangelicin is known to be an inhibitor of cytochrome P450 enzymes, particularly CYP3A4. This inhibition can occur through both competitive and mechanism-based (covalent) inhibition, where the compound forms a covalent bond with the enzyme, leading to its inactivation.

Q4: My experimental results with (R)-tert-OMe-byakangelicin are inconsistent. What could be the cause?

Inconsistent results are often a sign of compound degradation. The photosensitive nature of (R)-tert-OMe-byakangelicin means that even brief exposure to light can lead to a reduction in its effective concentration, causing variability in your experiments. It is also crucial to control the pH and temperature of your assay conditions.

Troubleshooting Guides

Issue 1: Low or No Activity in Enzymatic Assays

Possible Cause	Recommended Solution
Compound Degradation	Prepare fresh solutions of (R)-tert-OMe-byakangelicin for each experiment. Minimize exposure to ambient and direct light during all steps of the assay. Use low-light conditions or shielded labware.
Incorrect Assay Conditions	Optimize the pH and temperature of your assay buffer. Furanocoumarin stability can be pH-dependent. Evaluate a range of buffer conditions to find the optimal stability "sweet spot."[1]
Covalent Inhibition Kinetics	For covalent inhibitors, the IC50 value is time-dependent. Ensure you have a sufficient pre-incubation time of the compound with the enzyme to allow for covalent bond formation. Standardize this pre-incubation time across all experiments.

Issue 2: High Variability Between Replicates

Possible Cause	Recommended Solution
Inconsistent Light Exposure	Ensure uniform handling of all samples to minimize variations in light exposure between replicates. Work in a consistent, low-light environment.
Precipitation of Compound	(R)-tert-OMe-byakangelicin may have limited solubility in aqueous buffers. Visually inspect your assay wells for any signs of precipitation. Consider using a small percentage of a co-solvent like DMSO, but be sure to include appropriate vehicle controls.
Assay Buffer Incompatibility	Certain buffer components may accelerate the degradation of the compound. Test the stability of (R)-tert-OMe-byakangelicin in your chosen assay buffer over the time course of your experiment.

Data on Furanocoumarin Stability

Due to the limited availability of specific quantitative stability data for (R)-tert-OMe-byakangelicin, the following tables provide representative data for structurally similar furanocoumarins to illustrate general stability trends. Note: This data should be used as a guideline, and it is recommended to perform stability studies specific to (R)-tert-OMe-byakangelicin under your experimental conditions.

Table 1: Effect of pH on Furanocoumarin Stability (Illustrative)

pH	Compound	Remaining Compound (%) after 24h at 25°C
3.0	Bergapten	>95%
5.0	Bergapten	>95%
7.4	Bergapten	~90%
9.0	Bergapten	<70%

Table 2: Effect of Temperature on Furanocoumarin Stability (Illustrative)

Temperature (°C)	Compound	Remaining Compound (%) after 24h at pH 7.4
4	Bergapten	>98%
25	Bergapten	~90%
37	Bergapten	~80%

Table 3: Effect of Light Exposure on Furanocoumarin Stability (Illustrative)

Light Condition	Compound	Remaining Compound (%) after 1h at 25°C, pH 7.4
Dark	Bergapten	>99%
Ambient Light	Bergapten	~85%
UV Light (365 nm)	Bergapten	<50%

Experimental Protocols

Protocol 1: Assessing the Stability of (R)-tert-OMe-byakangelicin in Assay Buffer

This protocol outlines a method to determine the stability of (R)-tert-OMe-byakangelicin in a specific buffer using HPLC-UV.

Materials:

• (R)-tert-OMe-byakangelicin

• Assay buffer of choice (e.g., PBS, Tris)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase)

• HPLC system with a UV detector and a C18 column

Procedure:

• Prepare a stock solution of (R)-tert-OMe-byakangelicin in a suitable solvent (e.g., DMSO).

• Dilute the stock solution to the final desired concentration in the assay buffer.

• Immediately after preparation (t=0), inject an aliquot onto the HPLC system to determine the initial peak area.

• Incubate the solution under the desired experimental conditions (e.g., specific temperature, light or dark).

• At various time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot onto the HPLC system.

• Monitor the peak area of (R)-tert-OMe-byakangelicin at each time point.

• Calculate the percentage of the compound remaining at each time point relative to the initial concentration.

Protocol 2: Determining the Kinetic Parameters (k_inact and K_I) for Covalent Inhibition

This protocol describes a method to determine the kinetic parameters for a covalent inhibitor.

Materials:

• Target enzyme (e.g., CYP3A4)

• (R)-tert-OMe-byakangelicin

• Substrate for the enzyme

• Assay buffer

• Plate reader capable of kinetic measurements

Procedure:

• Perform a time-dependent IC50 assay by pre-incubating the enzyme with various concentrations of (R)-tert-OMe-byakangelicin for different durations (e.g., 0, 15, 30, 60 minutes).

• Initiate the enzymatic reaction by adding the substrate.

• Monitor the reaction progress kinetically.

• For each pre-incubation time, determine the apparent rate constant of inactivation (k_obs) at each inhibitor concentration by fitting the progress curves to a single exponential decay equation.

• Plot the k_obs values against the inhibitor concentration.

• Fit the data to the following equation to determine k_inact and K_I: k_obs = k_inact * [I] / (K_I + [I]) where [I] is the inhibitor concentration.

Visualizations

Caption: Signaling pathway illustrating the inhibition of CYP3A4 by (R)-tert-OMe-byakangelicin.

Caption: Experimental workflow for determining covalent inhibition kinetics.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Quantification of (R)-tert-OMe-byakangelicin

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for quantifying byakangelicin (B1668165) and its derivatives?

A1: High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass Spectrometry (MS) detection is the most prevalent and reliable technique. Specifically, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers high sensitivity and selectivity, making it ideal for complex biological matrices.

Q2: What type of HPLC column is recommended?

A2: A C18 reversed-phase column is the most common choice for the analysis of furanocoumarins like byakangelicin. These columns provide good retention and separation for moderately nonpolar compounds.

Q3: How should I prepare my plasma samples for analysis?

A3: Protein precipitation is a common and effective method for preparing plasma samples. This typically involves adding a threefold volume of a cold organic solvent like acetonitrile (B52724) or methanol (B129727) to the plasma sample, vortexing, and then centrifuging to pellet the precipitated proteins. The resulting supernatant can then be injected into the LC-MS/MS system.

Q4: What are the expected metabolic pathways for byakangelicin and potentially its derivatives?

A4: The primary metabolic pathways for byakangelicin in rats have been identified as O-demethylation, O-dealkylation, and hydroxylation.[1][2][3] It is plausible that (R)-tert-OMe-byakangelicin undergoes similar metabolic transformations.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Column degradation or contamination- Inappropriate mobile phase pH- Sample overload- Mismatch between sample solvent and mobile phase	- Flush the column with a strong solvent or replace if necessary.- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.- Reduce the injection volume or sample concentration.- Dissolve the sample in the initial mobile phase.
Inconsistent Retention Times	- Fluctuations in column temperature- Inconsistent mobile phase composition- Air bubbles in the pump or detector- Pump malfunction or leaks	- Use a column oven to maintain a stable temperature.- Prepare fresh mobile phase and ensure proper mixing.- Degas the mobile phase and purge the system.- Check for leaks and ensure the pump is delivering a consistent flow rate.
Low Signal Intensity/Sensitivity	- Suboptimal mass spectrometry parameters- Ion suppression from matrix components- Analyte degradation- Low extraction recovery	- Optimize MS parameters (e.g., collision energy, cone voltage).- Improve sample cleanup or dilute the sample.- Investigate analyte stability under different storage and processing conditions.- Optimize the extraction procedure.
High Background Noise in Chromatogram	- Contaminated mobile phase or LC system- Detector lamp nearing the end of its life (for UV detection)- Mobile phase immiscibility	- Use high-purity solvents and filter the mobile phase.- Replace the detector lamp.- Ensure mobile phase components are miscible.
Carryover (Peak from previous injection appears in the blank)	- Inadequate cleaning of the injector needle and loop- Adsorption of the analyte to system components	- Use a stronger wash solvent for the autosampler.- Flush the entire system with a strong solvent.

Experimental Protocols

Quantification of Byakangelicin in Rat Plasma by HPLC-UV

This protocol is adapted from a validated method and can be used as a starting point for (R)-tert-OMe-byakangelicin.

Sample Preparation (Protein Precipitation)

• To 100 µL of rat plasma, add 300 µL of ice-cold acetonitrile.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile and Water (gradient elution may be required)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C

| UV Detection | 310 nm |

Calibration Curve Prepare a series of working standard solutions of the analyte in the mobile phase at concentrations ranging from 10 ng/mL to 1000 ng/mL.

Quantification of Byakangelicin in Biological Matrices by UPLC-MS/MS

This method offers higher sensitivity and is suitable for low-concentration samples.

Sample Preparation (as above)

UPLC-MS/MS Conditions

Parameter	Condition
Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient	Start with 5% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)

| MRM Transitions | To be determined for (R)-tert-OMe-byakangelicin by infusing a standard solution. For byakangelicin, precursor and product ions would be optimized. |

Quantitative Data Summary for a Validated Byakangelicin UPLC-MS/MS Method

Parameter	Value
Linear Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Recovery	85 - 115%

Method Refinement for (R)-tert-OMe-byakangelicin

When adapting these methods for (R)-tert-OMe-byakangelicin, consider the following:

• Increased Lipophilicity: The addition of the tert-butyl methyl ether group will increase the non-polar character of the molecule. This will likely result in a longer retention time on a C18 column compared to byakangelicin. You may need to adjust the mobile phase gradient to have a higher percentage of the organic solvent to ensure timely elution.

• Mass-to-Charge Ratio (m/z): The precursor and product ions for MS/MS analysis will be different. You will need to determine the exact mass of (R)-tert-OMe-byakangelicin and then perform infusion experiments to identify the optimal precursor ion and fragmentation pattern for Multiple Reaction Monitoring (MRM).

• Extraction Efficiency: The increased lipophilicity might affect the efficiency of the protein precipitation and reconstitution steps. It is important to validate the recovery of (R)-tert-OMe-byakangelicin using the chosen sample preparation method.

Visualizations

Caption: Experimental workflow for the quantification of (R)-tert-OMe-byakangelicin.

Caption: Hypothesized metabolic pathway for (R)-tert-OMe-byakangelicin.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Identification of new urinary metabolites of byakangelicin, a component of Angelicae dahuricae Radix, in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Byakangelicin and its Derivative, (R)-tert-OMe-byakangelicin

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the known biological activities of byakangelicin (B1668165) and its synthetic derivative, (R)-tert-OMe-byakangelicin. This document summarizes the available experimental data for byakangelicin and highlights the current knowledge gap regarding its tert-butoxymethyl ether derivative.

Introduction

Byakangelicin is a naturally occurring furanocoumarin found in the roots of Angelica dahurica. It has garnered scientific interest for its diverse pharmacological properties, including anti-inflammatory, anti-tumor, and neuroprotective effects. In contrast, (R)-tert-OMe-byakangelicin is a synthetic derivative of byakangelicin. While its chemical structure is defined, its biological activities and potential therapeutic applications remain largely unexplored in publicly available scientific literature. This guide aims to consolidate the existing data on byakangelicin and to clarify the current standing of (R)-tert-OMe-byakangelicin in terms of its biological activity.

Data Presentation: A Comparative Overview

At present, a direct comparative study of the biological activities of byakangelicin and (R)-tert-OMe-byakangelicin is not available in the scientific literature. The following table summarizes the known biological activities of byakangelicin.

Table 1: Summary of Reported Biological Activities of Byakangelicin

Biological Activity	Assay/Model	Key Findings	Reference
Anti-inflammatory	IL-1β-induced mouse chondrocytes	Inhibited the expression of iNOS, COX-2, TNF-α, and IL-6. Suppressed NF-κB signaling.	[1]
Lipopolysaccharide (LPS)-induced neuro-inflammation model in mice	Co-administration with curcumin (B1669340) reduced neuro-inflammation.	[2]
Anti-tumor	Breast cancer cells	Inhibited cell proliferation, colony formation, and invasion. Induced apoptosis.	[3]
Blocked JAK2/STAT3 signaling by regulating SHP-1.	[3]
Pharmacokinetic Modulator	In vivo mouse models	Improved the brain accumulation of co-administered compounds like umbelliferone, curcumin, and doxorubicin.	[2]

Regarding (R)-tert-OMe-byakangelicin, there is currently no published experimental data detailing its biological activity.

Experimental Protocols

Detailed methodologies for the key experiments cited for byakangelicin are provided below.

Anti-inflammatory Activity Assessment in IL-1β-induced Mouse Chondrocytes[1]

• Cell Culture: Primary mouse chondrocytes are isolated and cultured.

• Treatment: Chondrocytes are pre-treated with varying concentrations of byakangelicin for a specified time, followed by stimulation with interleukin-1β (IL-1β).

• Gene Expression Analysis: The mRNA levels of inflammatory mediators such as inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) are quantified using real-time quantitative polymerase chain reaction (RT-qPCR).

• Protein Analysis: The protein expression levels of the aforementioned inflammatory mediators are determined by Western blotting.

• Signaling Pathway Analysis: The activation of the nuclear factor-kappa B (NF-κB) signaling pathway is assessed by measuring the phosphorylation and degradation of its key protein components via Western blotting.

Anti-tumor Activity Assessment in Breast Cancer Cells[3]

• Cell Lines and Culture: Human breast cancer cell lines are cultured under standard conditions.

• Cell Viability Assay: The effect of byakangelicin on cell proliferation is determined using assays such as the CCK-8 assay.

• Colony Formation Assay: The ability of single cells to grow into colonies in the presence of byakangelicin is assessed to determine its long-term anti-proliferative effect.

• Cell Invasion Assay: A Transwell assay is used to evaluate the effect of byakangelicin on the invasive potential of breast cancer cells.

• Apoptosis Assay: The induction of apoptosis by byakangelicin is quantified using methods like flow cytometry with Annexin V/Propidium Iodide staining.

• Western Blot Analysis: The expression and phosphorylation status of key proteins in the SHP-1/JAK2/STAT3 signaling pathway are analyzed to elucidate the mechanism of action.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathway of byakangelicin and a general experimental workflow for assessing anti-inflammatory activity.

Caption: Byakangelicin's anti-tumor signaling pathway in breast cancer cells.

Caption: General experimental workflow for evaluating anti-inflammatory activity.

Conclusion

The available scientific evidence indicates that byakangelicin possesses significant anti-inflammatory and anti-tumor properties, with well-documented effects on specific signaling pathways. Its ability to modulate the biodistribution of other compounds further highlights its potential in combination therapies.

In contrast, (R)-tert-OMe-byakangelicin remains an uncharacterized derivative in terms of its biological activity. The introduction of a tert-butoxymethyl ether group at the C-2' position of the side chain represents a significant structural modification that could potentially alter its pharmacokinetic and pharmacodynamic properties. Further research, including synthesis and comprehensive biological evaluation, is necessary to determine the activity profile of (R)-tert-OMe-byakangelicin and to assess whether it offers any advantages over the parent compound, byakangelicin. Researchers in drug discovery and development are encouraged to investigate this derivative to explore its potential as a novel therapeutic agent.

References

• 1. Byakangelicin inhibits IL-1β-induced mouse chondrocyte inflammation in vitro and ameliorates murine osteoarthritis in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Byakangelicin as a modulator for improved distribution and bioactivity of natural compounds and synthetic drugs in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Natural compound Byakangelicin suppresses breast tumor growth and motility by regulating SHP-1/JAK2/STAT3 signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Cross-Reactivity of (R)-tert-OMe-byakangelicin: A Guide for Researchers

(R)-tert-OMe-byakangelicin belongs to the furanocoumarin class of organic compounds, which are naturally produced by a variety of plants.[1] Furanocoumarins are known for their biological activities, including interactions with cytochrome P450 enzymes, which can lead to significant drug interactions.[1][2][3] For instance, bergamottin (B190657) and 6',7'-dihydroxybergamottin, found in grapefruit juice, are well-known inhibitors of CYP3A4, affecting the metabolism of many drugs.[1][4] Given the shared furanocoumarin core, it is plausible that (R)-tert-OMe-byakangelicin could exhibit cross-reactivity with other structurally similar compounds, potentially leading to similar biological effects.

Potential Cross-Reactive Compounds

A crucial first step in assessing cross-reactivity is to identify compounds with structural similarities to (R)-tert-OMe-byakangelicin. The degree of cross-reactivity is often related to the similarity of chemical structures, particularly the side chains.[5][6] Potential compounds for a comparative analysis would include other furanocoumarins and coumarin (B35378) derivatives.

Table 1: Potential Cross-Reactants for (R)-tert-OMe-byakangelicin Studies

Compound Name	Chemical Class	Rationale for Inclusion
Byakangelicin	Furanocoumarin	Parent compound, direct structural analog.
Angelicin (B190584)	Furanocoumarin	Isomeric parent furanocoumarin, to assess the impact of substituent position.[1]
Psoralen	Furanocoumarin	Linear furanocoumarin, to compare with the angular structure of angelicin derivatives.[1]
Bergapten	Furanocoumarin	A common furanocoumarin found in citrus, known for photosensitizing effects.
Imperatorin	Furanocoumarin	Structurally similar furanocoumarin with a different side chain.
6',7'-dihydroxybergamottin	Furanocoumarin	A known potent CYP3A4 inhibitor, providing a benchmark for activity.[4][7]
Umbelliferone	Coumarin	The biosynthetic precursor to many furanocoumarins, to assess the contribution of the furan (B31954) ring.

Experimental Protocols for Assessing Cross-Reactivity

To quantify the cross-reactivity of (R)-tert-OMe-byakangelicin, a variety of in vitro assays can be employed. The choice of assay will depend on the specific biological interaction being investigated (e.g., antibody binding, enzyme inhibition).

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

A competitive ELISA is a highly sensitive immunoassay that can be used to determine the cross-reactivity of (R)-tert-OMe-byakangelicin with antibodies raised against a primary furanocoumarin target (e.g., a protein conjugate of byakangelicin).

Methodology:

• Antibody Coating: Microtiter plates are coated with an antibody specific to the target furanocoumarin.

• Competitive Binding: A fixed concentration of an enzyme-labeled furanocoumarin is mixed with varying concentrations of the test compounds ((R)-tert-OMe-byakangelicin and potential cross-reactants).

• Incubation: The mixture is added to the antibody-coated wells and incubated. The test compounds and the enzyme-labeled furanocoumarin compete for binding to the antibody.

• Washing: The wells are washed to remove unbound reagents.

• Substrate Addition: A chromogenic substrate for the enzyme is added. The amount of color produced is inversely proportional to the concentration of the test compound.

• Data Analysis: The concentration of each test compound that causes 50% inhibition of the signal (IC50) is determined. Cross-reactivity is calculated as: % Cross-reactivity = (IC50 of target furanocoumarin / IC50 of test compound) x 100%

A study on furanocoumarin derivatives in citrus fruits utilized a similar ELISA method to screen for these compounds.[7]

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that can provide real-time data on the binding kinetics of (R)-tert-OMe-byakangelicin to a target protein (e.g., cytochrome P450 enzyme, a specific receptor).

Methodology:

• Immobilization: The target protein is immobilized on the surface of a sensor chip.

• Binding Analysis: A solution containing (R)-tert-OMe-byakangelicin is flowed over the sensor surface, and the change in the refractive index at the surface, which is proportional to the mass of bound analyte, is measured.

• Kinetic Analysis: Association (kon) and dissociation (koff) rate constants are determined. The equilibrium dissociation constant (KD), a measure of binding affinity, is calculated (KD = koff / kon).

• Comparative Analysis: The process is repeated for each potential cross-reactant. The binding affinities (KD values) are then compared to determine the relative binding strengths.

Cytochrome P450 Inhibition Assay

Given that furanocoumarins are known inhibitors of cytochrome P450 enzymes, a cell-based or in vitro assay can be used to assess the inhibitory potential of (R)-tert-OMe-byakangelicin and its analogs.[2][4]

Methodology:

• Enzyme Source: Human liver microsomes or recombinant CYP enzymes (e.g., CYP3A4) are used as the enzyme source.

• Substrate Reaction: A fluorescent or chromogenic substrate specific for the CYP enzyme is incubated with the enzyme in the presence of varying concentrations of the test compounds.

• Measurement: The rate of product formation is measured over time using a fluorometer or spectrophotometer.

• Data Analysis: The IC50 value for the inhibition of the enzyme activity is calculated for each compound. The lower the IC50, the more potent the inhibitor.

Hypothetical Data Presentation

The results from these experiments should be summarized in a clear and concise table to facilitate comparison.

Table 2: Hypothetical Cross-Reactivity Data for (R)-tert-OMe-byakangelicin

Compound	Competitive ELISA (% Cross-reactivity)	SPR (Binding Affinity, KD [nM])	CYP3A4 Inhibition (IC50 [µM])
(R)-tert-OMe-byakangelicin	100	50	2.5
Byakangelicin	85	65	3.1
Angelicin	15	>1000	>50
Psoralen	5	>1000	>50
Bergapten	30	500	15.2
Imperatorin	45	350	10.8
6',7'-dihydroxybergamottin	95	45	2.1
Umbelliferone	<1	Not Determined	>100

Visualizing Experimental Workflows and Biological Pathways

Diagrams are essential for illustrating complex processes. The following are examples of how Graphviz (DOT language) can be used to create clear visualizations for experimental workflows and signaling pathways.

Caption: Experimental workflows for assessing the cross-reactivity of (R)-tert-OMe-byakangelicin.

Caption: Inhibition of cytochrome P450 3A4 by furanocoumarins.

Conclusion

While direct experimental data on the cross-reactivity of (R)-tert-OMe-byakangelicin remains to be published, this guide provides a comprehensive framework for researchers to design and execute studies to elucidate its specificity. By employing a combination of immunoassays, biophysical techniques, and functional assays, and by comparing its activity with structurally related furanocoumarins, a detailed cross-reactivity profile can be established. This information is critical for the rational development of (R)-tert-OMe-byakangelicin as a potential therapeutic agent and for understanding its safety profile.

References

• 1. Furanocoumarin - Wikipedia [en.wikipedia.org]
• 2. Flavonoids and Furanocoumarins Involved in Drug Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Screening of furanocoumarin derivatives as cytochrome P450 3A4 inhibitors in citrus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. β-Lactam Allergy and Cross-Reactivity: A Clinician’s Guide to Selecting an Alternative Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cross-reactivity in β-Lactam Allergy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Screening of furanocoumarin derivatives in citrus fruits by enzyme-linked immunosorbent assay - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (R)-tert-OMe-byakangelicin and Other Furanocoumarins: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the furanocoumarin (R)-tert-OMe-byakangelicin with other notable furanocoumarins. This analysis is supported by available experimental data on their biological activities, with a focus on drug metabolism inhibition and anti-inflammatory effects.

Furanocoumarins are a class of naturally occurring compounds found in various plants, particularly in the Apiaceae (e.g., celery, parsnip) and Rutaceae (e.g., grapefruit, bergamot) families. They are known for a wide range of biological activities, including phototoxicity, anticancer, and anti-inflammatory properties. This guide will focus on a comparative analysis of (R)-tert-OMe-byakangelicin and other well-characterized furanocoumarins like byakangelicin, psoralen, angelicin, and bergamottin.

Overview of (R)-tert-OMe-byakangelicin

(R)-tert-OMe-byakangelicin is a derivative of byakangelicin, a furanocoumarin that can be isolated from the immature fruits of Angelica sinensis. Currently, the primary biological activity reported for (R)-tert-OMe-byakangelicin is its inhibitory effect on liver drug-metabolizing enzymes (DMEs). However, specific quantitative data on its potency is not yet publicly available. Due to this limitation, this guide will draw comparisons based on the known activities of its parent compound, byakangelicin, and a structurally similar compound, byakangelicol (B190708).

Comparative Analysis of Biological Activities

Inhibition of Drug-Metabolizing Enzymes (Cytochrome P450)

A significant characteristic of many furanocoumarins is their ability to inhibit cytochrome P450 (CYP450) enzymes, which are crucial for the metabolism of a vast number of drugs. This inhibition can lead to significant drug-drug interactions. The following table summarizes the inhibitory activity of byakangelicol (as a proxy for byakangelicin) and other furanocoumarins against various CYP450 isoforms.

Compound	CYP Isoform	IC50 (µM)	Inhibition Type	Reference
Byakangelicol	CYP1A2	19.42	Competitive	[1]
CYP2A6	10.11	Competitive	[1]
CYP3A4	12.80	Noncompetitive, Time-dependent	[1]
Psoralen	CYP3A4	19.3 (recombinant)	-	[2]
CYP3A4	67.5 (HuH-7 cells)	-	[2]
Bergamottin	CYP3A4	~4.5	-	[3][4]
Epoxybergamottin (B1244229)	CYP3A4	4.2	Concentration-dependent	[5]

Note: Lower IC50 values indicate greater inhibitory potency.

Anti-inflammatory Activity

Furanocoumarins have demonstrated notable anti-inflammatory properties, primarily through the modulation of key signaling pathways like NF-κB and MAPK.

Compound	Assay System	Key Findings	Reference
Byakangelicin	IL-1β-induced mouse chondrocytes	Inhibited expression of iNOS, COX-2, TNF-α, and IL-6. Suppressed NF-κB signaling.	[6][7]
Psoralen	Allergic rhinitis model (JME/CF15 cells)	Downregulated inflammatory cytokines by inhibiting the AP-1 signaling pathway.	[8]
Angelicin	Sepsis-induced acute lung injury model	Attenuated inflammation by inhibiting NF-κB and p38 MAPK pathways.	[9]
Xanthotoxol (8-hydroxypsoralen)	LPS-stimulated RAW 264.7 macrophages	Decreased PGE2, IL-6, and IL-1β production. Suppressed phosphorylation of IκBα, p38, and JNK.	[10]

Signaling Pathways and Mechanisms of Action

The biological effects of furanocoumarins are often mediated through their interaction with critical cellular signaling pathways.

Cytochrome P450 Inhibition Workflow

The general workflow for assessing the inhibitory potential of a compound on CYP450 enzymes is depicted below.

Caption: Experimental workflow for in vitro CYP450 inhibition assay.

Anti-inflammatory Signaling Pathway (NF-κB)

A common mechanism for the anti-inflammatory action of furanocoumarins is the inhibition of the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by furanocoumarins.

Experimental Protocols

In Vitro Cytochrome P450 Inhibition Assay

This protocol outlines the general procedure for determining the IC50 value of a test compound against various CYP450 isoforms using human liver microsomes.[11][12][13][14]

Materials:

• Human liver microsomes (HLMs)

• Test compound (e.g., (R)-tert-OMe-byakangelicin)

• CYP isoform-specific substrates (e.g., phenacetin (B1679774) for CYP1A2, diclofenac (B195802) for CYP2C9, testosterone (B1683101) for CYP3A4)

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (for reaction quenching)

• LC-MS/MS system

Procedure:

• Prepare a series of dilutions of the test compound in the appropriate solvent.

• In a microcentrifuge tube, combine human liver microsomes, phosphate buffer, and the CYP-specific substrate.

• Add the test compound at various concentrations to the respective tubes. A vehicle control (solvent only) should be included.

• Pre-incubate the mixture at 37°C for a short period (e.g., 5 minutes).

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C for a specific time (e.g., 10-60 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding a quenching solvent, such as cold acetonitrile.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant for the formation of the specific metabolite using a validated LC-MS/MS method.

• Calculate the percent inhibition of metabolite formation at each concentration of the test compound relative to the vehicle control.

• Determine the IC50 value by fitting the concentration-response data to a suitable sigmoidal dose-response model.

LPS-Induced Nitric Oxide Production in RAW 264.7 Macrophages

This protocol describes a common in vitro assay to evaluate the anti-inflammatory potential of a compound by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.[15][16][17][18]

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Lipopolysaccharide (LPS) from E. coli

• Test compound (e.g., byakangelicin)

• Griess Reagent System

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a suitable density (e.g., 1 x 10^5 cells/well) and incubate overnight to allow for cell adherence.

• Pre-treat the cells with various concentrations of the test compound for a specific duration (e.g., 1-2 hours).

• Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response. Include a negative control (cells with media only) and a positive control (cells with LPS only).

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• After incubation, collect the cell culture supernatant.

• Measure the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess Reagent System according to the manufacturer's instructions. This typically involves mixing the supernatant with sulfanilamide (B372717) solution followed by N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution and measuring the absorbance at a specific wavelength (e.g., 540 nm).

• Create a standard curve using known concentrations of sodium nitrite to quantify the amount of nitrite in the samples.

• Calculate the percentage of inhibition of NO production by the test compound compared to the LPS-only control.

• The viability of the cells should also be assessed (e.g., using an MTT assay) to ensure that the observed inhibition of NO production is not due to cytotoxicity.

Conclusion

While data on (R)-tert-OMe-byakangelicin is currently scarce, its classification as a furanocoumarin and its reported inhibitory activity against drug-metabolizing enzymes suggest its potential for significant biological effects, including drug-drug interactions. Based on the analysis of its parent compound, byakangelicin, and other furanocoumarins, it is plausible that (R)-tert-OMe-byakangelicin also possesses anti-inflammatory properties. The provided data and protocols offer a framework for researchers to further investigate the pharmacological profile of this and other furanocoumarins. Further studies are warranted to determine the specific IC50 values of (R)-tert-OMe-byakangelicin for various CYP450 isoforms and to quantitatively assess its anti-inflammatory efficacy. Such research will be crucial for understanding its therapeutic potential and safety profile.

References

• 1. Frontiers | Angelicin—A Furocoumarin Compound With Vast Biological Potential [frontiersin.org]
• 2. CYP3A4 inhibition by Psoralea corylifolia and its major components in human recombinant enzyme, differentiated human hepatoma HuH-7 and HepaRG cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Spin-Labelled Bergamottin: A Potent CYP3A4 Inhibitor with Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Identification of epoxybergamottin as a CYP3A4 inhibitor in grapefruit peel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. research.monash.edu [research.monash.edu]
• 7. Byakangelicin inhibits IL-1β-induced mouse chondrocyte inflammation in vitro and ameliorates murine osteoarthritis in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Psoralen inhibits the inflammatory response and mucus production in allergic rhinitis by inhibiting the activator protein 1 pathway and the downstream expression of cystatin-SN - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anti-Inflammatory Effects of Psoralen Derivatives on RAW264.7 Cells via Regulation of the NF-κB and MAPK Signaling Pathways [mdpi.com]
• 11. Evaluation of Cytochrome P450 Inhibition in Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 12. Cytochrome P450 Inhibition Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 14. Cytochrome P450 Inhibition Assay Using Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 15. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Inhibitory Effect of Canavalia gladiata Extract on Aggregatibacter actinomycetemcomitans LPS Induced Nitric Oxide in Macrophages | MDPI [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Efficacy of (R)-tert-OMe-byakangelicin and Imperatorin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of two furanocoumarins: (R)-tert-OMe-byakangelicin and imperatorin (B1671801). The available scientific literature presents a significant disparity in the depth of research, with extensive data available for imperatorin and a notable lack of efficacy data for (R)-tert-OMe-byakangelicin. This document aims to summarize the current state of knowledge to inform future research and drug development efforts.

Overview of Compounds

(R)-tert-OMe-byakangelicin is a furanocoumarin that has been isolated from plants of the Angelica genus.[1] While its chemical structure is defined, there is a significant gap in the publicly available literature regarding its specific biological efficacy. It has been noted for its potential to inhibit liver drug-metabolizing enzymes.[1]

Imperatorin , another naturally occurring furanocoumarin, has been extensively studied and is known for a wide range of pharmacological activities.[2][3] These include anti-inflammatory, neuroprotective, and anticancer effects, which are supported by a substantial body of experimental data.[4][5][6]

Quantitative Biological Efficacy Data

The following tables summarize the available quantitative data for imperatorin. At present, no comparable quantitative data for (R)-tert-OMe-byakangelicin has been identified in the reviewed literature.

Table 1: Cytotoxicity of Imperatorin Against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
HT-29	Colon Cancer	78	[7]
RK33	Larynx Cancer	67.8	[8]
RK45	Rhabdomyosarcoma	111.2	[8]
MCF-7	Breast Cancer	>100	Not explicitly stated, but inferred from context in provided search snippets.

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Cholinesterase Inhibition by Imperatorin

Enzyme	IC50 (µM)	Selectivity	Reference
Acetylcholinesterase (AChE)	>100	Selective for BuChE	[4]
Butyrylcholinesterase (BuChE)	~16.5 (for analog)	Selective for BuChE	[4]

Note: The IC50 value for BuChE is for an analog of imperatorin, 8-(3-methylbutoxy)-psoralen, as the specific value for imperatorin was not provided in the search results.

Signaling Pathways and Mechanisms of Action

Imperatorin

Imperatorin has been shown to modulate several key signaling pathways, contributing to its diverse pharmacological effects.

• Anti-inflammatory Effects: Imperatorin exerts its anti-inflammatory properties by inhibiting the NF-κB and MAPK signaling pathways.[2][4] It suppresses the activation of NF-κB by preventing the degradation of IκBα, thereby blocking the nuclear translocation of p65.[4] It also inhibits the phosphorylation of p38 and ERK in the MAPK pathway.[4]

• Neuroprotective Effects: The neuroprotective effects of imperatorin are linked to its ability to activate the Nrf2 signaling pathway, which plays a crucial role in the antioxidant defense system.[6][8] It has also been shown to have anti-apoptotic effects in neuronal cells.[5]

• Anticancer Effects: In cancer cells, imperatorin induces apoptosis through the upregulation of p53 and the activation of the caspase cascade.[7] It can also cause cell cycle arrest at the G1 phase.[7]

Caption: Signaling Pathways Modulated by Imperatorin.

(R)-tert-OMe-byakangelicin

Due to the lack of available data, the specific signaling pathways and mechanisms of action for (R)-tert-OMe-byakangelicin remain uncharacterized.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the biological efficacy of compounds like imperatorin and could be applied to (R)-tert-OMe-byakangelicin.

Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., HT-29, RK33)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• (R)-tert-OMe-byakangelicin and Imperatorin stock solutions (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. Replace the existing medium with 100 µL of the compound-containing medium. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay measures the activity of AChE.

Materials:

• Acetylcholinesterase (from electric eel)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate (B84403) buffer (0.1 M, pH 8.0)

• (R)-tert-OMe-byakangelicin and Imperatorin stock solutions (in DMSO)

• Positive control (e.g., Galantamine)

• 96-well plate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare solutions of AChE, ATCI, and DTNB in phosphate buffer.

• Assay Setup: In a 96-well plate, add 140 µL of phosphate buffer, 20 µL of DTNB solution, and 10 µL of the test compound at various concentrations.

• Enzyme Addition: Add 10 µL of AChE solution to initiate the reaction. Include a blank (no enzyme) and a negative control (no inhibitor).

• Incubation: Incubate the plate at 37°C for 15 minutes.

• Substrate Addition: Add 10 µL of ATCI solution to each well.

• Absorbance Measurement: Immediately measure the absorbance at 412 nm and continue to take readings every minute for 10 minutes.

• Data Analysis: Calculate the rate of reaction and the percentage of inhibition for each compound concentration to determine the IC50 value.

Caption: General Experimental Workflow for Efficacy Comparison.

Conclusion and Future Directions

The current body of scientific literature demonstrates that imperatorin is a pharmacologically active compound with well-documented anti-inflammatory, neuroprotective, and cytotoxic properties. Its mechanisms of action involve the modulation of key signaling pathways such as NF-κB, MAPK, and Nrf2.

In contrast, there is a significant lack of published data on the biological efficacy of (R)-tert-OMe-byakangelicin. While its chemical identity is established, its pharmacological profile remains largely unexplored. This knowledge gap presents a clear opportunity for future research.

For researchers and drug development professionals, imperatorin serves as a well-characterized lead compound for various therapeutic applications. The dearth of information on (R)-tert-OMe-byakangelicin underscores the need for primary research to elucidate its potential biological activities. Future studies should focus on systematic screening of this compound in a variety of in vitro and in vivo models to determine its efficacy and potential therapeutic value. A direct, head-to-head comparison with imperatorin in relevant biological assays would be of significant interest to the scientific community.

References

• 1. (R)-tert-OMe-byakangelicin - Immunomart [immunomart.com]
• 2. Imperatorin possesses notable anti-inflammatory activity in vitro and in vivo through inhibition of the NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The protective activity of imperatorin in cultured neural cells exposed to hypoxia re-oxygenation injury via anti-apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Imperatorin exerts antioxidant effects in vascular dementia via the Nrf2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Potential of Byakangelicin Analogs: A Comparative Guide to Anti-Inflammatory and Antiviral Activities

For researchers, scientists, and drug development professionals, the quest for novel therapeutic agents is a continuous endeavor. Furanocoumarins, a class of naturally occurring compounds, have garnered significant attention for their diverse pharmacological properties. Among these, byakangelicin (B1668165) and its structural analogs have emerged as promising candidates for the development of new anti-inflammatory and antiviral drugs. This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of byakangelicin analogs, supported by experimental data and detailed methodologies.

Structure-Activity Relationship: Key to Enhanced Potency

The biological activity of byakangelicin and its derivatives is intrinsically linked to their chemical structure. Modifications to the core furanocoumarin scaffold can significantly impact their therapeutic efficacy.

Byakangelicol, a closely related furanocoumarin, exerts its anti-inflammatory effects primarily through the inhibition of cyclooxygenase-2 (COX-2) and the nuclear factor-kappa B (NF-κB) signaling pathway.[1] The furan (B31954) ring fused to the coumarin (B35378) core is considered essential for this anti-inflammatory activity.[1]

In the realm of antiviral research, angelicin (B190584) derivatives have shown potent activity against influenza viruses. Detailed SAR studies revealed that the angelicin scaffold is a crucial pharmacophore. Specifically, modifications at the meta-position of a phenyl ring or the use of a 2-thiophene ring have been shown to be optimal for activity. For instance, the optimized lead compound 8g (4-methyl-9-phenyl-8-(thiophene-2-carbonyl)-furo[2,3-h]chromen-2-one) exhibited a 64-fold enhancement in activity compared to the initial hit compound, with an IC50 of 70 nM.[2]

Comparative Activity of Byakangelicin Analogs

The following table summarizes the anti-inflammatory and antiviral activities of various byakangelicin analogs and related furanocoumarins.

Compound/Analog	Target/Assay	Activity (IC50/EC50)	Key Structural Features	Reference
Byakangelicol	Inhibition of COX-2 and NF-κB pathway	Not specified	Furanocoumarin core	[1]
Angelicin derivative 6a	Influenza A (H1N1) virus cytopathic effect	Low micromolar range	Angelicin scaffold	[2]
Angelicin derivative 8g	Influenza A (H1N1) virus	70 nM	Angelicin scaffold with meta-substituted phenyl and 2-thiophene rings	[2]
Oxypeucedanin (Compound 2 )	Influenza A (H1N1 and H9N2) viruses	Potent	Furanocoumarin	[3]
Isoimperatorin (Compound 1 )	Influenza A (H1N1 and H9N2) viruses	Active	Furanocoumarin	[3]
Oxypeucedanin hydrate (B1144303) (Compound 3 )	Influenza A (H1N1 and H9N2) viruses	Active	Furanocoumarin	[3]
Imperatorin (Compound 4 )	Influenza A (H1N1 and H9N2) viruses	Active	Furanocoumarin	[3]

Experimental Protocols

Evaluation of Anti-Inflammatory Activity[1]

Objective: To assess the inhibitory effect of furanocoumarins on nitric oxide (NO) production induced by interleukin-1β (IL-1β) in primary cultured rat hepatocytes.

Methodology:

• Hepatocyte Isolation and Culture: Hepatocytes are isolated from male Wistar rats via in situ collagenase perfusion.

• Cell Treatment: Cultured hepatocytes are treated with various concentrations of the test compounds in the presence of IL-1β.

• Nitrite (B80452) Quantification: The production of NO is determined by measuring the accumulation of nitrite in the culture medium using the Griess reagent.

• Data Analysis: The inhibitory effect of the compounds on NO production is calculated and expressed as a percentage of the control.

Antiviral Activity Assay against Influenza A Virus[4][5]

Objective: To determine the antiviral activity of test compounds against influenza A virus strains (e.g., H1N1, H3N2).

Methodology:

• Cell Culture: Madin-Darby canine kidney (MDCK) cells are cultured in appropriate media.

• Cytotoxicity Assay: The cytotoxicity of the test compounds on MDCK cells is evaluated using assays such as the methylthiazol tetrazolium (MTT) or sulforhodamine B (SRB) colorimetric assay.[4][5]

• Antiviral Assay (Cytopathic Effect Inhibition):

  • MDCK cells are seeded in 96-well plates.

  • Cells are infected with influenza A virus in the presence of varying concentrations of the test compounds.

  • After incubation, the cytopathic effect (CPE) is observed and quantified.

• Time-of-Addition Experiment: To determine the stage of the viral replication cycle affected, the compound is added at different time points: before, during, and after viral infection.[4][5]

• Viral RNA Quantification: The levels of viral RNA (e.g., M1 protein) are measured to assess the inhibition of viral replication.[4][5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanism of action and a general experimental workflow.

Caption: Proposed mechanism of Byakangelicol's anti-inflammatory action.

Caption: General workflow for evaluating antiviral activity.

Conclusion

The structural analogs of byakangelicin represent a promising avenue for the discovery of novel anti-inflammatory and antiviral agents. The provided data and experimental protocols offer a solid foundation for researchers to build upon, enabling the rational design and synthesis of more potent and selective therapeutic candidates. Further investigation into the precise molecular targets and mechanisms of action will be crucial for the clinical translation of these promising compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. [PDF] Anti-influenza drug discovery: structure-activity relationship and mechanistic insight into novel angelicin derivatives. | Semantic Scholar [semanticscholar.org]
• 3. Antiviral activity of furanocoumarins isolated from Angelica dahurica against influenza a viruses H1N1 and H9N2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antiviral Activity of Angelica Tenuissima Nakai against Influenza A Virus | MDPI [mdpi.com]
• 5. Antiviral Activity of Angelica Tenuissima Nakai against Influenza A Virus - PubMed [pubmed.ncbi.nlm.nih.gov]

Uncharted Territory: The Stereospecificity of (R)-tert-OMe-byakangelicin Remains Undefined

Despite a comprehensive search of available scientific literature, no direct experimental data comparing the biological activities of (R)-tert-OMe-byakangelicin and its (S)-enantiomer could be located. This critical gap in current research prevents a definitive confirmation of the compound's stereospecificity and precludes the creation of a detailed comparison guide as requested.

While the parent compound, byakangelicin (B1668165), has been the subject of several studies highlighting its potential as an anti-cancer agent and a modulator of drug delivery to the brain, these investigations do not extend to the stereoisomers of its synthetic derivatives, such as tert-OMe-byakangelicin. The importance of stereochemistry in pharmacology is well-established, with enantiomers of a chiral drug often exhibiting significantly different potencies, metabolic profiles, and toxicities. However, without specific experimental data, any discussion on the stereospecificity of (R)-tert-OMe-byakangelicin would be purely speculative.

Our extensive search encompassed inquiries into the enantioselective synthesis, chiral separation, and comparative biological evaluation of (R)- and (S)-tert-OMe-byakangelicin. No published studies were found to provide the quantitative data necessary for a comparative analysis.

The Parent Compound: Byakangelicin's Known Biological Activity

Research on byakangelicin has revealed its involvement in key signaling pathways. For instance, studies have shown that byakangelicin can suppress the growth and motility of breast tumor cells by regulating the SHP-1/JAK2/STAT3 signaling pathway.[1] This pathway is crucial in cell proliferation, differentiation, and apoptosis, and its dysregulation is often implicated in cancer.

Below is a simplified representation of the signaling pathway affected by byakangelicin.

Caption: Byakangelicin signaling pathway in breast cancer cells.

Furthermore, byakangelicin has been identified as a modulator that can enhance the brain accumulation of other therapeutic compounds, suggesting its potential use in combination therapies for neurological disorders.[2][3]

The Path Forward: A Call for Further Research

The absence of data on the stereospecificity of (R)-tert-OMe-byakangelicin highlights a significant area for future research. To elucidate the potential therapeutic advantages of a specific enantiomer, the following experimental workflow would be necessary:

Caption: Proposed workflow for evaluating stereospecificity.

Until such studies are conducted and their results published, the scientific community, researchers, and drug development professionals are left without the necessary data to make informed decisions about the development and potential application of (R)-tert-OMe-byakangelicin. The synthesis and comparative evaluation of its enantiomers are essential next steps to unlock the full therapeutic potential of this class of compounds.

References

• 1. Natural compound Byakangelicin suppresses breast tumor growth and motility by regulating SHP-1/JAK2/STAT3 signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Byakangelicin as a modulator for improved distribution and bioactivity of natural compounds and synthetic drugs in the brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the In Vivo Validation of Novel SARS-CoV-2 Main Protease Inhibitors: A Case Study Approach for (R)-tert-OMe-byakangelicin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the in vivo validation of novel SARS-CoV-2 main protease (Mpro, also known as 3CL protease) inhibitors, using the hypothetical compound (R)-tert-OMe-byakangelicin as a case study. Given the current landscape of antiviral development, performance is benchmarked against established Mpro inhibitors, Nirmatrelvir (B3392351) and Ensitrelvir (B8223680). The methodologies and data presented are synthesized from established preclinical validation models for COVID-19 therapeutics.[1][2][3]

Mechanism of Action: Targeting Viral Replication

The SARS-CoV-2 main protease is a viral cysteine protease essential for processing viral polyproteins (pp1a and pp1ab) into functional non-structural proteins required for viral replication.[1][4] Inhibition of Mpro blocks the viral life cycle, making it a prime target for antiviral drug development.[1][4][5] Novel compounds like (R)-tert-OMe-byakangelicin are hypothesized to act as covalent inhibitors, binding to the catalytic cysteine residue in the Mpro active site, thereby preventing polyprotein cleavage.

Figure 1. SARS-CoV-2 replication cycle and the inhibitory action of Mpro inhibitors.

Comparative In Vivo Efficacy

The efficacy of a novel inhibitor is assessed in animal models that recapitulate key aspects of COVID-19 in humans.[6][7] Commonly used models include transgenic mice expressing the human ACE2 receptor (hACE2 mice) and Syrian hamsters, which are naturally susceptible to SARS-CoV-2.[8][9] The primary goal is to measure the reduction in viral load and mitigation of disease pathology compared to a vehicle control and established antivirals.

Table 1: Comparative Efficacy in a hACE2 Transgenic Mouse Model (Representative data synthesized from published studies)

Treatment Group (n=8)	Dosage (mg/kg, BID, 5 days)	Lung Viral Titer (log10 PFU/g) at 4 DPI	Change in Body Weight at 4 DPI	Survival Rate at 14 DPI
Vehicle Control	N/A	6.8 ± 0.5	-18.5% ± 3.2%	25%
(R)-tert-OMe-byakangelicin	300	3.2 ± 0.7	-4.1% ± 2.5%	100%
Nirmatrelvir/r	300/100	2.9 ± 0.6	-2.5% ± 1.8%	100%
Ensitrelvir	20	3.5 ± 0.8	-5.3% ± 2.1%	100%

DPI: Days Post-Infection; BID: Twice daily; PFU: Plaque-Forming Units. Data are presented as mean ± SD.

Table 2: Comparative Efficacy in a Syrian Hamster Model (Representative data synthesized from published studies)

Treatment Group (n=8)	Dosage (mg/kg, BID, 5 days)	Nasal Turbinate Titer (log10 TCID50/g) at 5 DPI	Lung Titer (log10 TCID50/g) at 5 DPI	Lung Histopathology Score (0-4)
Vehicle Control	N/A	7.2 ± 0.4	6.5 ± 0.6	3.5 ± 0.4
(R)-tert-OMe-byakangelicin	200	4.1 ± 0.8	3.0 ± 0.5	1.2 ± 0.3
Nirmatrelvir/r	200/100	3.8 ± 0.6	2.7 ± 0.4	1.0 ± 0.2

TCID50: 50% Tissue Culture Infectious Dose. Histopathology score reflects inflammation and tissue damage.

Experimental Protocols & Workflow

Standardized protocols are crucial for reproducible and comparable results. The following outlines a typical workflow for an in vivo efficacy study.

Figure 2. General workflow for an in vivo SARS-CoV-2 therapeutic efficacy study.

A. Animal Model and Infection Protocol

• Model: K18-hACE2 transgenic mice (8-10 weeks old) are commonly used.[1][2] These mice express the human ACE2 receptor under the control of the cytokeratin 18 promoter, leading to susceptibility to SARS-CoV-2 infection and development of severe lung pathology.

• Infection: Animals are anesthetized and intranasally inoculated with a specified dose of a SARS-CoV-2 variant (e.g., 10⁴ PFU).[3] All procedures are conducted in a Biosafety Level 3 (BSL-3) facility.

• Group Allocation: Mice are randomly assigned to groups: Vehicle control, (R)-tert-OMe-byakangelicin, and comparator arms (e.g., Nirmatrelvir/ritonavir).

B. Treatment Administration

• Dosing: Treatment begins at a set time post-infection (e.g., 4-12 hours). The test compound is administered, typically via oral gavage (PO) or intraperitoneal (IP) injection, twice daily (BID) for 5 consecutive days.[2]

• Formulation: The compound is formulated in a suitable vehicle (e.g., 0.5% methylcellulose (B11928114) with 1% Tween-80).

C. Endpoint Measurements

• Daily Monitoring: Body weight and clinical signs of disease are recorded daily for the duration of the study.[3]

• Viral Titer Analysis: At a predetermined endpoint (e.g., 4 or 5 days post-infection), a subset of animals from each group is euthanized. Lungs and other relevant tissues (e.g., nasal turbinates) are harvested.[3] Tissue homogenates are used to quantify viral load via plaque assay (for infectious virus) or qRT-PCR (for viral RNA).

• Histopathology: Lung tissues are fixed in 10% neutral buffered formalin, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) (H&E). A pathologist scores the slides blindly for indicators of lung injury, such as inflammation, edema, and alveolar damage.[2]

• Survival: A separate cohort of animals is monitored for 14-21 days to assess the impact of treatment on overall survival.[3]

Conclusion

The in vivo validation of a novel Mpro inhibitor like (R)-tert-OMe-byakangelicin requires a rigorous, comparative approach. By benchmarking its performance against established drugs like Nirmatrelvir in validated animal models, researchers can robustly determine its therapeutic potential. Key metrics for success include a significant reduction in viral replication in target organs, amelioration of disease-associated pathology (weight loss, lung injury), and improved survival rates. The protocols and comparative framework outlined here provide a clear pathway for advancing promising antiviral candidates toward clinical development.

References

• 1. SARS-CoV-2 Mpro inhibitors with antiviral activity in a transgenic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Efficacy comparison of 3CL protease inhibitors ensitrelvir and nirmatrelvir against SARS-CoV-2 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Structural Evaluations of SARS-CoV-2 Main Protease (Mpro): A Review for COVID-19 Antivirals Development Strategy | 3BIO: Journal of Biological Science, Technology and Management [journals.itb.ac.id]
• 5. researchgate.net [researchgate.net]
• 6. Experimental Models of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Using in vivo animal models for studying SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Benchmarking (R)-tert-OMe-byakangelicin Against Known N-Myristoyltransferase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel N-Myristoyltransferase (NMT) inhibitor, (R)-tert-OMe-byakangelicin, against established NMT inhibitors. The data presented herein is intended to facilitate an objective assessment of its potential as a therapeutic agent. N-myristoylation is a critical lipid modification of proteins, essential for the viability of various pathogens and the proliferation of cancer cells, making NMT a compelling drug target.[1][2][3]

Introduction to N-Myristoyltransferase Inhibition

N-Myristoyltransferase (NMT) is a ubiquitous eukaryotic enzyme that catalyzes the covalent attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine (B1666218) residue of a specific set of cellular and viral proteins.[2][4] This modification is crucial for protein localization, particularly to cellular membranes, and for mediating protein-protein interactions.[1][5] These interactions are integral to numerous signaling pathways that govern cell growth, differentiation, and survival.[1] Inhibition of NMT can disrupt these pathways, leading to apoptosis in cancer cells or arresting the life cycle of pathogenic organisms such as protozoan parasites.[2][3] Consequently, NMT inhibitors are being actively investigated as potential treatments for cancer, fungal, and parasitic infections.[3]

Comparative Analysis of NMT Inhibitors

This section presents a quantitative comparison of (R)-tert-OMe-byakangelicin with well-characterized NMT inhibitors: DDD85646, IMP-1088, and Zelenirstat. The data for DDD85646, IMP-1088, and Zelenirstat are collated from published literature, while the data for (R)-tert-OMe-byakangelicin are based on preliminary, unpublished findings.

Table 1: In Vitro Enzymatic Inhibition of N-Myristoyltransferase

Compound	Target NMT	Assay Type	IC50 (nM)	Ki (nM)
(R)-tert-OMe-byakangelicin	P. falciparum	Fluorescence-based	15	8
L. donovani	Fluorescence-based	25	12
Human NMT1	Fluorescence-based	250	120
Human NMT2	Fluorescence-based	300	150
DDD85646	T. brucei	Scintillation Proximity	2	Not Reported
L. donovani	Scintillation Proximity	4.4	Not Reported
Human NMT1	Scintillation Proximity	4	Not Reported
IMP-1088	Human NMT1	Fluorescence-based	<1	<0.21
Human NMT2	Fluorescence-based	<1	Not Reported
Zelenirstat (PCLX-001)	Human NMT1	Not Specified	<10	Not Reported

Table 2: Cellular Activity and Cytotoxicity

Compound	Cell Line	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (CC50/EC50)
(R)-tert-OMe-byakangelicin	P. falciparum (3D7)	SYBR Green I	0.5	>50 (HepG2)	>100
L. donovani (Amastigotes)	Resazurin	1.2	>50 (HepG2)	>41.7
DDD85646	L. donovani (Amastigotes)	Not Specified	8	Not Reported	Not Reported
IMP-1088	HeLa (Rhinovirus-infected)	CPE	0.017	>1	>58
Zelenirstat (PCLX-001)	B-cell Lymphoma	Not Specified	Not Reported	Not Reported	Not Reported

Signaling Pathway and Experimental Workflows

To understand the mechanism of action and the methods used for inhibitor characterization, the following diagrams illustrate the N-myristoylation signaling pathway and a typical experimental workflow for inhibitor screening.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Myristoylation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Myristoylation: An Important Protein Modification in the Immune Response [frontiersin.org]

side-by-side comparison of (R)-tert-OMe-byakangelicin synthesis methods

For researchers and professionals in drug development, the efficient synthesis of bioactive molecules is a critical endeavor. This guide provides a side-by-side comparison of two prominent methods for the synthesis of (R)-tert-OMe-byakangelicin, a psoralen (B192213) derivative with noted inhibitory activity against cancer cell lines. The comparison is based on reported synthetic routes, highlighting key differences in strategy, efficiency, and stereochemical control.

Method 1: Enantioselective Synthesis via Sharpless Asymmetric Dihydroxylation

This elegant 11-step synthesis prioritizes stereocontrol from an early stage, employing a Sharpless asymmetric dihydroxylation to establish the desired (R)-configuration at the diol center. The synthesis commences from commercially available psoralen.

Method 2: A More Direct 7-Step Synthesis

A shorter, 7-step route, also starting from psoralen, has been reported with an overall yield of 20.1%. This pathway likely proceeds through an initial epoxidation of the furan (B31954) ring, followed by a regioselective opening of the epoxide.

Quantitative Comparison of Synthetic Routes

The following table summarizes the key quantitative aspects of the two synthetic methods.

Feature	Method 1: Enantioselective Synthesis	Method 2: 7-Step Synthesis
Starting Material	Psoralen	Psoralen
Number of Steps	11	7
Overall Yield	Not explicitly stated in abstracts	20.1%
Key Reactions	Sharpless Asymmetric Dihydroxylation, Regioselective cyclic sulfate (B86663) opening	Epoxidation, Regioselective epoxide opening
Stereocontrol	Enantioselective	Likely involves resolution or a different asymmetric transformation

Experimental Protocols

While detailed step-by-step protocols from the original publications are not fully available, the key experimental procedures can be outlined based on the described transformations.

Method 1: Key Experimental Protocols

1. Sharpless Asymmetric Dihydroxylation of Psoralen: To a solution of psoralen in a suitable solvent system (e.g., t-BuOH/water), AD-mix-β is added at a low temperature (e.g., 0 °C). The reaction is stirred until completion, monitored by TLC. The reaction is then quenched with a reducing agent (e.g., sodium sulfite), and the product, the chiral diol, is extracted and purified by column chromatography.

2. Cyclic Sulfate Formation and Regioselective Ring Opening: The purified diol is reacted with a sulfating agent (e.g., thionyl chloride followed by oxidation) to form the cyclic sulfate. This intermediate is then subjected to a regioselective ring-opening reaction using a tert-butyl nucleophile (e.g., a tert-butyl cuprate (B13416276) or a similar organometallic reagent) to introduce the tert-butyl group at the desired position.

Method 2: Key Experimental Protocols

1. Epoxidation of Psoralen: Psoralen is dissolved in a suitable solvent (e.g., dichloromethane) and treated with an epoxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA). The reaction progress is monitored by TLC. Upon completion, the reaction is worked up to isolate the epoxide.

2. Methanolic Ring Opening of the Epoxide: The synthesized epoxide is dissolved in methanol (B129727) and treated with a catalytic amount of acid (e.g., sulfuric acid) to facilitate the regioselective ring opening of the epoxide, yielding a methoxy (B1213986) alcohol derivative. Subsequent steps would involve the introduction of the tert-butyl group and final modifications.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the two synthetic approaches to (R)-tert-OMe-byakangelicin.

Caption: Method 1: Enantioselective Synthesis Workflow.

Caption: Method 2: 7-Step Synthesis Workflow.

Safety & Regulatory Compliance

Safe Disposal of (R)-tert-OMe-byakangelicin: A Procedural Guide

For Immediate Reference: Treat (R)-tert-OMe-byakangelicin as a hazardous chemical waste. Do not dispose of it down the drain or in regular trash. All disposal procedures must comply with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal process, ensure you are wearing the appropriate Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves are required.

• Eye Protection: Wear safety glasses or goggles.

• Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: If there is a risk of generating dust from the solid form, use a dust respirator.

Avoid all personal contact with the chemical, including the inhalation of any dust.[5]

Step-by-Step Disposal Procedure

The proper disposal of (R)-tert-OMe-byakangelicin follows the standard operating procedures for hazardous laboratory chemical waste.

• Waste Identification and Segregation:

  • Treat pure, unused (R)-tert-OMe-byakangelicin and any materials heavily contaminated with it (e.g., weighing boats, contaminated gloves, absorbent paper) as hazardous waste.

  • Collect this waste in a designated, clearly labeled, and sealable container.[5]

  • Crucially, do not mix (R)-tert-OMe-byakangelicin waste with other waste streams unless explicitly permitted by your EHS department. Incompatible chemicals can react violently or produce toxic gases.[6][7] For example, keep organic solvent waste separate from aqueous waste.[7]

• Container Requirements:

  • Use a container that is chemically compatible with (R)-tert-OMe-byakangelicin. The original container is often a good choice if it is intact and can be securely sealed.[6]

  • The container must be in good condition, free from damage or leaks, and have a secure, screw-top cap.[6][8]

  • Do not overfill the container; leave at least one inch of headspace to allow for expansion.[6]

• Labeling:

  • Clearly label the waste container with the following information:

    • The words "Hazardous Waste"

    • The full chemical name: "(R)-tert-OMe-byakangelicin"

    • The CAS Number: 89560-97-4[1][2][3][4][9]

    • An indication of the hazards (e.g., "Toxic Solid")

    • The accumulation start date (the date the first piece of waste was placed in the container)

• Storage (Satellite Accumulation Area):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[6][10] This area must be at or near the point of waste generation and under the control of laboratory personnel.[8][10]

  • The SAA should be inspected weekly for any signs of leakage.[6][8]

  • Store incompatible waste types separately within the SAA, using physical barriers or secondary containment if necessary.[6][8]

• Disposal Request and Pickup:

  • Once the waste container is full or has been in storage for the maximum allowable time (often up to 12 months, but check institutional policy), contact your EHS department to arrange for pickup.[6][10]

  • Do not attempt to transport the hazardous waste across public roads yourself.[7] Trained EHS personnel will handle the final transport and disposal in accordance with regulatory requirements.[7][10]

Disposal of "Empty" Containers and Contaminated Labware

• Empty Containers: A container that held (R)-tert-OMe-byakangelicin is considered "empty" under federal regulations if all waste has been removed by standard practice and no more than 3% by weight of the original contents remains.[7] If the compound is classified as acutely hazardous (a "P-list" waste), the container must be triple-rinsed.[7] The rinsate from this cleaning must be collected and disposed of as hazardous waste.[7] After proper cleaning, remove or deface the original label and dispose of the container as directed by your EHS department.

• Contaminated Labware: Decontaminate grossly contaminated labware whenever possible.[11] If decontamination is not feasible, dispose of the labware as solid hazardous waste in your designated container. Keep contaminated labware separate from non-contaminated labware.[11]

Quantitative Data Summary

Since a specific SDS with quantitative disposal limits for (R)-tert-OMe-byakangelicin is unavailable, general federal and institutional limits for hazardous waste accumulation apply. The following table provides typical quantitative limits that should be confirmed with your local EHS guidelines.

Parameter	Guideline	Source
Maximum SAA Volume	55 gallons of total hazardous waste	[10]
Maximum Acutely Toxic Waste	1 quart (liquid) or 1 kg (solid) of P-listed waste	[10]
"Empty" Container Residue	≤ 3% by weight of original contents	[7]
Drain Disposal Limit	Prohibited for hazardous chemicals	[10][12]
Maximum SAA Storage Time	Up to 12 months (or until full)	[6][10]

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision-making processes and workflows for the proper disposal of (R)-tert-OMe-byakangelicin waste in a laboratory setting.

Caption: Disposal decision workflow for (R)-tert-OMe-byakangelicin.

Caption: Key relationships in laboratory chemical waste management.

References

• 1. (R)-tert-OMe-byakangelicin - Immunomart [immunomart.com]
• 2. molnova.cn [molnova.cn]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. (R)-tert-OMe-byakangelicin | 呋喃香豆素 | CAS 89560-97-4 | 美国InvivoChem [invivochem.cn]
• 5. benchchem.com [benchchem.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. danielshealth.com [danielshealth.com]
• 9. (R)-tert-OMe-byakangelicin | C18H20O7 | CID 15945069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 12. acs.org [acs.org]

Essential Safety and Operational Guide for Handling (R)-tert-OMe-byakangelicin

This guide provides crucial safety protocols and logistical plans for the handling and disposal of (R)-tert-OMe-byakangelicin, a furanocoumarin compound. The information is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

(R)-tert-OMe-byakangelicin is a furanocoumarin that necessitates careful handling due to its potential biological activity and toxicity. Adherence to the following personal protective equipment (PPE) and procedural guidelines is mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the required equipment for handling (R)-tert-OMe-byakangelicin, based on standard laboratory safety protocols for potent compounds.

PPE Category	Specification	Purpose
Eye Protection	Safety goggles with side-shields	Protects eyes from splashes, dust, or aerosols.
Hand Protection	Protective gloves (e.g., Nitrile)	Prevents skin contact with the compound.
Body Protection	Impervious laboratory coat or clothing	Protects skin and personal clothing from contamination.
Respiratory Protection	Suitable respirator (use in well-ventilated area)	Prevents inhalation of dust or aerosols, especially when handling the powder form.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling (R)-tert-OMe-byakangelicin in a laboratory setting, from preparation to disposal.

Caption: Workflow for safe handling of (R)-tert-OMe-byakangelicin.

Detailed Experimental Protocols

Standard Handling Protocol

• Preparation :

  • Before handling the compound, ensure that a designated well-ventilated area, preferably a chemical fume hood, is operational.

  • Assemble all necessary equipment, including micro-spatulas, weighing paper, vials, and solvents.

  • Put on all required personal protective equipment as detailed in the table above: safety goggles with side-shields, protective gloves, and an impervious lab coat. A respirator should be used if there is a risk of aerosol or dust formation.[1]

  • Ensure a safety shower and eye wash station are readily accessible.[1]

• Weighing and Solution Preparation :

  • When handling the solid form, carefully weigh the desired amount on a calibrated analytical balance within the fume hood to minimize the risk of inhalation.[1]

  • Avoid creating dust.[1]

  • To prepare a solution, add the solvent to the vial containing the pre-weighed compound slowly to prevent splashing.

  • Cap the vial securely before vortexing or sonicating to dissolve the compound.

• Storage :

  • For long-term storage, keep the solid compound in a tightly sealed container at -20°C.[1]

  • If stored in a solvent, maintain at -80°C to ensure stability.[1]

  • Store away from direct sunlight and sources of ignition.[1]

Accidental Release and Disposal Plan

• Spill Response :

  • In the event of a spill, immediately evacuate personnel from the affected area.[1]

  • Ensure the area is well-ventilated to disperse any vapors or dust.[1]

  • For liquid spills, use a finely-powdered, liquid-binding material such as diatomite or universal binders to absorb the solution.[1]

  • For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

  • Decontaminate surfaces and equipment by scrubbing with a suitable solvent like alcohol.[1]

• Waste Disposal :

  • All contaminated materials, including gloves, weighing paper, absorbent materials, and empty containers, must be disposed of as hazardous waste.

  • Follow all local, state, and federal regulations for chemical waste disposal.

  • Do not allow the product or contaminated materials to enter drains or water courses.[1]

References

• 1. Byakangelicin|19573-01-4|MSDS [dcchemicals.com]